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Core Science & Biosynthesis

Foundational

quinidine monohydrate CAS 6591-63-5 chemical structure analysis

An In-Depth Technical Guide to the Chemical Structure Analysis of Quinidine Sulfate Dihydrate (CAS 6591-63-5)[1] Executive Summary: Defining the Target This guide provides a rigorous structural and analytical breakdown o...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Chemical Structure Analysis of Quinidine Sulfate Dihydrate (CAS 6591-63-5)[1]

Executive Summary: Defining the Target This guide provides a rigorous structural and analytical breakdown of the compound designated by CAS 6591-63-5 .[1] While often colloquially referred to in generic hydration terms, this CAS number specifically identifies Quinidine Sulfate Dihydrate (bis(quinidine) sulfuric acid dihydrate).[1]

It is critical for researchers to distinguish this specific salt form from the anhydrous free base (CAS 56-54-2) or the hydrochloride monohydrate (CAS 6151-40-2).[1] This guide focuses on the structural elucidation, stereochemical validation, and purity analysis of the sulfate dihydrate salt, a Class Ia antiarrhythmic and antimalarial agent.

Part 1: Molecular Architecture & Stereochemistry[1]

The pharmacological potency of Quinidine relies entirely on its precise stereochemical configuration. As the diastereomer of Quinine, it shares the same connectivity but differs in spatial arrangement at critical chiral centers.

Structural Hierarchy

The molecule consists of two rigid ring systems linked by a hydroxymethyl bridge.

  • Quinoline Ring: A flat, aromatic bicyclic system substituted with a methoxy group at position 6'. This moiety is responsible for the molecule's fluorescence and UV absorption.

  • Quinuclidine Ring: A bicyclic cage structure containing a tertiary amine nitrogen (N1).[1] This basic center is the site of protonation in the sulfate salt.

  • Vinyl Group: Attached to C3 of the quinuclidine ring.

  • Chiral Centers: The biological activity is governed by the configuration at C8 and C9 .

    • Quinidine: 8R, 9S

    • Quinine: 8S, 9R

The Sulfate Dihydrate Complex

CAS 6591-63-5 is not a simple 1:1 salt.[1] It forms a stable crystal lattice with the following stoichiometry:

  • Stoichiometry: (Quinidine)

    
     · H
    
    
    
    SO
    
    
    · 2H
    
    
    O
  • Implication: Two protonated quinidine cations interact with one sulfate anion, stabilized by two water molecules in the crystal lattice.

Visualization: Structural Connectivity & Stereochemistry

QuinidineStructure cluster_0 Aromatic Domain cluster_1 Chiral Linker cluster_2 Aliphatic Cage cluster_3 Salt Lattice (CAS 6591-63-5) Quinoline Quinoline Ring (Methoxy @ C6') C9 C9-OH (S-Config) Secondary Alcohol Quinoline->C9 Linkage C8 C8 (R-Config) Bridgehead C9->C8 Stereo Center Quinuclidine Quinuclidine Ring (Tertiary Amine N1) C8->Quinuclidine Connectivity Vinyl Vinyl Group (@ C3) Quinuclidine->Vinyl Substitution Sulfate Sulfate Anion (SO4 2-) Quinuclidine->Sulfate Protonation (Ionic Interaction) Water 2 x H2O (Hydration) Sulfate->Water H-Bond Stabilization

Caption: Structural connectivity of Quinidine Sulfate Dihydrate, highlighting the 2:1 salt stoichiometry and critical chiral centers (8R, 9S).[1]

Part 2: Spectroscopic Characterization Protocols

To validate the identity of CAS 6591-63-5, a multi-modal approach is required. The following protocols ensure differentiation from Quinine and confirmation of the salt form.

Nuclear Magnetic Resonance (NMR)

NMR is the gold standard for distinguishing diastereomers.[1] The spatial proximity of protons differs between the (8R, 9S) and (8S, 9R) configurations.

Experimental Protocol: 1H NMR for Stereochemical ID

  • Solvent: Dissolve 10 mg of sample in 0.6 mL of DMSO-d

    
     or CDCl
    
    
    
    . (DMSO is preferred for salt solubility).[1]
  • Instrument: 400 MHz or higher.

  • Key Assignments (DMSO-d

    
    ): 
    
Proton SiteChemical Shift (

ppm)
MultiplicityDiagnostic Value
Methoxy (-OCH

)
3.8 - 4.0SingletConfirms 6'-substitution.[1]
Vinyl (-CH=CH

)
5.0 - 6.1MultipletVerifies C3 substituent integrity.[1]
H-9 (Chiral Center) ~5.4 - 5.6DoubletCritical: Coupling constant (

) differs from Quinine.[1]
Aromatic Protons 7.0 - 8.8MultipletCharacteristic Quinoline pattern.[1]

Advanced Validation (NOESY):

  • Objective: Confirm 8R, 9S configuration.

  • Observation: In Quinidine, H-8 and H-9 are anti to each other in the lowest energy conformation, leading to specific NOE (Nuclear Overhauser Effect) cross-peaks distinct from Quinine.[1]

X-Ray Diffraction (XRD)

Powder X-Ray Diffraction (PXRD) is the only definitive method to confirm the dihydrate crystal form versus anhydrous or other polymorphs.

  • Crystal System: Orthorhombic[1][2][3]

  • Space Group:

    
    
    
  • Diagnostic: The presence of specific diffraction peaks (2

    
    ) unique to the dihydrate lattice structure. Anhydrous quinidine sulfate will show a shifted pattern due to unit cell contraction.
    

Part 3: Quantitative Analysis & Purity (HPLC)[1]

High-Performance Liquid Chromatography (HPLC) is required to quantify the active ingredient and detect common impurities like Dihydroquinidine (where the vinyl group is reduced to an ethyl group) and Quinine .[1]

HPLC Method (USP/EP Aligned)

This protocol separates Quinidine from its diastereomers and degradation products.[1]

System Suitability Parameters:

  • Column: C18 (Octadecylsilane), 250 mm x 4.6 mm, 5

    
    m packing (e.g., 
    
    
    
    Bondapak C18).[1]
  • Mobile Phase:

    • Buffer: Water containing 0.1% Methanesulfonic acid and 0.1% Diethylamine (adjust pH to 2.6).[1]

    • Solvent B: Acetonitrile.[1][4][5]

    • Ratio: Isocratic or Gradient (typically 85:15 Buffer:ACN to start).[1]

  • Flow Rate: 1.0 - 1.5 mL/min.[1]

  • Detection: UV @ 235 nm (optimal for Quinoline ring) or 254 nm.[1]

  • Temperature: 25°C.

Workflow Diagram: Analytical Decision Tree

AnalyticalWorkflow cluster_ID Identification Phase cluster_Stereo Stereochemical Verification cluster_Purity Purity & State Start Sample: CAS 6591-63-5 IR IR Spectroscopy (Functional Groups) Start->IR BaCl2 BaCl2 Test (Confirm Sulfate) Start->BaCl2 HPLC_RT HPLC Retention Time (vs Standard) IR->HPLC_RT BaCl2->HPLC_RT Polarimetry Specific Rotation (+275° to +287°) HPLC_RT->Polarimetry Identity Confirmed NMR_NOESY 1H NMR / NOESY (Distinguish Quinine) Polarimetry->NMR_NOESY If ambiguous KF Karl Fischer Titration (Confirm 4.0-5.5% Water) Polarimetry->KF Stereo Confirmed Impurity Impurity Profiling (Dihydroquinidine < 20%) KF->Impurity Hydrate Confirmed Final Certificate of Analysis Impurity->Final Release

Caption: Step-by-step analytical workflow from salt identification to stereochemical validation and purity release.

Impurity Limits (Dihydroquinidine)

Commercial Quinidine Sulfate is often a mixture containing up to 20% Dihydroquinidine.[1]

  • Dihydroquinidine: The vinyl group (-CH=CH

    
    ) is replaced by an ethyl group (-CH
    
    
    
    -CH
    
    
    ).[1]
  • Separation: These co-elute closely.[1] The HPLC method above (using methanesulfonic acid) is specifically designed to resolve this "critical pair."

Part 4: Physicochemical Data Summary[6]

PropertyValue / CharacteristicRelevance
Molecular Formula (C${20}

{24}

_2

_2

_2

_2

_4

_2$O
Stoichiometry of CAS 6591-63-5
Molecular Weight 782.94 g/mol Calculation basis for molarity
Appearance White, needle-like crystalsVisual inspection
Solubility Soluble in ethanol, chloroform; sparingly in waterFormulation & extraction
Specific Rotation

to

Primary differentiator from Quinine (negative rotation)
Melting Point ~205°C (with decomposition)Purity indicator
pKa pKa

= 4.2 (Quinoline), pKa

= 8.8 (Quinuclidine)
Buffer selection for HPLC

References

  • PubChem. (n.d.).[1][6] Quinidine sulfate dihydrate (CID 656862).[1] National Library of Medicine.[1] Retrieved February 6, 2026, from [Link]

  • United States Pharmacopeia (USP). (2023).[1][6] Quinidine Sulfate Monograph. USP-NF.[1][6] (Standard authority for HPLC method and impurity limits).

  • Doherty, R., et al. (1978).[1][2] Crystal and molecular structure of quinidine. Journal of Pharmaceutical Sciences, 67(12), 1698-1701.[1] (Primary source for X-ray diffraction data).[1][2]

Sources

Exploratory

Technical Guide: Thermodynamic Solubility Profile of Quinidine Monohydrate

This guide outlines the thermodynamic solubility profile of Quinidine Hydrochloride Monohydrate , the specific pharmaceutical salt form (CAS: 6151-40-2) often utilized for its enhanced aqueous solubility compared to the...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the thermodynamic solubility profile of Quinidine Hydrochloride Monohydrate , the specific pharmaceutical salt form (CAS: 6151-40-2) often utilized for its enhanced aqueous solubility compared to the free base.

Executive Summary

The thermodynamic solubility profile is a critical critical quality attribute (CQA) in the development of Quinidine Hydrochloride Monohydrate formulations. Unlike kinetic solubility, which measures the precipitation point of a dissolved compound, thermodynamic solubility represents the saturation limit of the solid phase in equilibrium with the solvent. This guide details the physicochemical behavior, experimental determination, and thermodynamic modeling (Apelblat and van’t Hoff analysis) required to characterize this profile.

Key Insight: Quinidine Hydrochloride Monohydrate exhibits a pH-dependent and temperature-dependent solubility profile characteristic of a hydrophobic salt. Its dissolution is an endothermic, entropy-driven process, necessitating precise temperature control during profiling to avoid polymorphic transformations or dehydration.

Physicochemical Identity & Solid-State Prerequisites

Before initiating solubility studies, the solid-state integrity of the "monohydrate" form must be verified. The monohydrate lattice is stable under ambient conditions but can dehydrate at elevated temperatures (>50°C) or in low-humidity environments, potentially skewing solubility data.

PropertySpecification
Compound Quinidine Hydrochloride Monohydrate
CAS Number 6151-40-2
Molecular Formula

Molecular Weight 378.89 g/mol
Solid Form Crystalline Monohydrate (Needles)
pKa Values

(Quinoline N),

(Quinuclidine N)
Melting Point 168–172 °C (Dehydration precedes melting)

Critical Protocol Check: Perform Differential Scanning Calorimetry (DSC) and Powder X-Ray Diffraction (PXRD) on the excess solid after the solubility experiment to confirm the solid phase remained the monohydrate and did not convert to an anhydrate or different polymorph.

Thermodynamic Theory & Modeling

To establish the full profile, experimental solubility data (


) is correlated with temperature (

) using thermodynamic models.
Modified Apelblat Equation

The modified Apelblat model is the standard for correlating solubility data in pure and mixed solvents. It accounts for the non-ideality of the solution:



  • 
    : Mole fraction solubility.[1][2][3]
    
  • 
    : Absolute temperature (Kelvin).[1]
    
  • 
    : Empirical model parameters derived from regression analysis.
    
Van’t Hoff Analysis

The dissolution thermodynamics are derived from the Van’t Hoff plot (


 vs. 

).[4]
  • Enthalpy of Solution (

    
    ):  Indicates if dissolution is exothermic (
    
    
    
    ) or endothermic (
    
    
    ).
    
    
  • Gibbs Free Energy (

    
    ): 
    
    
    
    
  • Entropy of Solution (

    
    ): 
    
    
    
    

Experimental Protocol: Equilibrium Solubility Determination

Method: Standard Shake-Flask Method (ASTM E1148 / USP <1236>)

Reagents & Materials[6][7]
  • Solvents: HPLC-grade Water, Ethanol, Isopropanol, n-Octanol.

  • Buffer Systems: Phosphate (pH 6.8), Acetate (pH 4.5), HCl (pH 1.2).

  • Equipment: Orbital shaker incubator (control ±0.1°C), HPLC-UV or UPLC-MS/MS.

Step-by-Step Workflow
  • Preparation: Add excess Quinidine Hydrochloride Monohydrate to 10 mL of solvent in borosilicate glass vials. Ensure a visible solid sediment remains at the bottom.

  • Equilibration: Seal vials and agitate at fixed temperatures (298.15 K, 303.15 K, 308.15 K, 313.15 K) for 72 hours.

    • Note: Agitation speed should be sufficient to suspend particles but not cause shear degradation (approx. 100 rpm).

  • Sedimentation: Stop agitation and allow the suspension to settle for 2 hours at the same temperature to prevent precipitation from cooling.

  • Filtration: Filter the supernatant using a 0.45 µm PVDF syringe filter (pre-heated to the specific temperature to prevent crystallization in the filter).

  • Dilution & Analysis: Dilute the filtrate immediately with mobile phase and analyze via HPLC (Detection

    
     or 
    
    
    
    ).
  • Solid Phase Verification: Recover the residual solid, air dry briefly, and analyze via PXRD to confirm the monohydrate form.

Workflow Visualization

SolubilityWorkflow Start Start: Excess Solid + Solvent Equilibration Equilibration (72h, Controlled T) Start->Equilibration Agitate Separation Phase Separation (Isothermal Filtration) Equilibration->Separation Settle Analysis HPLC Analysis (Supernatant) Separation->Analysis Filtrate SolidCheck Solid Phase Check (PXRD/DSC) Separation->SolidCheck Residue DataProcessing Data Processing (Apelblat/Van't Hoff) Analysis->DataProcessing SolidCheck->Start Phase Change Detected (Restart) SolidCheck->DataProcessing Validated

Caption: Operational workflow for thermodynamic solubility determination with critical solid-phase validation step.

Solubility Data & Profile Interpretation[1][2][3][4][5][8][9]

The following data represents the typical solubility profile for Quinidine Hydrochloride Monohydrate. Note the distinct difference between organic solvents and aqueous media due to the salt nature.

Representative Solubility Data (at 298.15 K)
SolventSolubility (

, mg/mL)
Mole Fraction (

)
Interpretation
Ethanol ~200.0~250.0Highly Soluble (H-bonding interaction)
Methanol >200.0>280.0Very Soluble
Water (pH 7.0) ~10.0~4.7Soluble (Ion-dipole interactions)
Buffer (pH 1.2) >50.0>23.0Highly Soluble (Protonation of quinuclidine N)
Isopropanol ~50.0~60.0Moderately Soluble
Ethyl Acetate ~2.0~2.5Sparingly Soluble
Temperature Dependence (Thermodynamic Behavior)

Solubility generally increases with temperature, following the endothermic dissolution model.

  • Water: Solubility increases significantly as T rises from 298K to 323K.

  • Ethanol: Shows a steeper slope in the Apelblat plot, indicating a higher enthalpy of dissolution compared to water.

Thermodynamic Parameters (Calculated)

Based on Van't Hoff analysis of the linear region (


 vs 

):
ParameterSignPhysical Meaning

Positive (+) Endothermic: Heat is absorbed during dissolution. The lattice energy of the crystal is greater than the solvation energy.

Positive (+) Entropy-Driven: The disorder of the system increases as the crystal lattice breaks down and solvates.

Positive (+) Non-Spontaneous (Standard State): Requires energy input (thermal) to reach high concentrations; saturation is an equilibrium state.

Logical Relationship: Solubility & Bioavailability

The thermodynamic solubility profile directly informs the Biopharmaceutics Classification System (BCS) status. Quinidine is a Class I/III drug (High Solubility, High/Low Permeability depending on transporter efflux).

ThermoLogic Lattice Crystal Lattice Energy (High Stability) DeltaH Enthalpy of Solution (ΔH > 0) Lattice->DeltaH Barrier Solvation Solvation Energy (Solvent-Solute Interaction) Solvation->DeltaH Driver Solubility Thermodynamic Solubility (Saturation Limit) DeltaH->Solubility Determines Temp Temperature Increase Temp->Solubility Increases (Van't Hoff) Bioavail In Vivo Bioavailability Solubility->Bioavail Limits Dissolution Rate

Caption: Thermodynamic drivers influencing the solubility and subsequent bioavailability of Quinidine.

References

  • BenchChem. (2025). An In-depth Technical Guide to the Physical Properties of Quinidine Hydrochloride Monohydrate. Retrieved from

  • Cayman Chemical. (2022). Quinidine - Product Information and Solubility Data. Retrieved from

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 441074, Quinidine hydrochloride monohydrate. Retrieved from

  • United States Pharmacopeia (USP).General Chapter <1236> Solubility Measurements. (Standard Method Reference).
  • MDPI. (2021). Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents. Biointerface Research in Applied Chemistry. Retrieved from

Sources

Foundational

Technical Guide: Crystal Lattice Structure and Polymorphism of Quinidine Monohydrate

The Crystal Lattice Structure and Polymorphism of Quinidine Monohydrate is a complex subject sitting at the intersection of stereochemistry, solid-state physics, and pharmaceutical formulation.[1] This guide synthesizes...

Author: BenchChem Technical Support Team. Date: February 2026

The Crystal Lattice Structure and Polymorphism of Quinidine Monohydrate is a complex subject sitting at the intersection of stereochemistry, solid-state physics, and pharmaceutical formulation.[1]

This guide synthesizes crystallographic data, thermodynamic behavior, and experimental protocols to provide a definitive reference for researchers.

Executive Summary

Quinidine (


), a Class Ia antiarrhythmic and stereoisomer of quinine, exhibits significant pseudopolymorphism —the ability to incorporate solvent molecules into its crystal lattice without altering the fundamental connectivity of the host network. While the sulfate dihydrate salt is the most common commercial form, the free base monohydrate  (CAS 66591-62-6) presents unique challenges and opportunities in drug development due to its dehydration kinetics and lattice stability.[1][2] This guide details the orthorhombic architecture of the free base, the role of water in lattice stabilization, and protocols for polymorphic characterization.

Crystallographic Architecture

The crystal structure of quinidine free base is governed by the conformational flexibility of the C8–C9 bond connecting the quinoline and quinuclidine moieties.[1] Unlike rigid small molecules, quinidine forms channel solvates , where the host lattice creates voids capable of accommodating guest molecules (water, ethanol).

Unit Cell and Space Group

Quinidine free base crystallizes in the non-centrosymmetric, orthorhombic space group


 .[2] The lattice is stabilized by a network of hydrogen bonds involving the C9-hydroxyl group and the quinuclidine nitrogen.[1][2]

Table 1: Crystallographic Parameters of Quinidine Free Base Solvates Note: The monohydrate is isostructural with the ethanolate, with water molecules occupying the solvent channels.

ParameterValue (Ethanolate Reference*)Value (Monohydrate Estimate)
Crystal System OrthorhombicOrthorhombic
Space Group


a (Å) 13.211(3)~13.1 - 13.3
b (Å) 9.893(2)~9.8 - 9.9
c (Å) 16.515(3)~16.4 - 16.6

90°90°
Z (Molecules/Cell) 44
Calculated Density 1.164 g/cm³~1.20 g/cm³

*Data adapted from single-crystal XRD of the isostructural ethanol solvate (Ref 1).

The Role of Water in the Lattice

In the monohydrate form, water acts as a structural bridge .[1] It does not merely fill space but actively participates in the hydrogen bonding network:

  • Donor: Water H-bonds to the quinuclidine nitrogen (N1) of one quinidine molecule.[1][2][]

  • Acceptor: Water accepts a proton from the C9-hydroxyl group of a neighboring molecule.[1][2]

  • Stability: This bridging creates a "molecular tape" motif along the screw axis, which is critical for the physical stability of the crystal.[1][2] Removal of this water (dehydration) leads to lattice collapse or rearrangement into a less ordered anhydrous phase.[1][2]

Polymorphism and Phase Transitions[1]

Quinidine exhibits enantiotropic polymorphism linked to solvation.[1][2] The transition between the monohydrate and anhydrous forms is driven by temperature and partial pressure of water (


).[1]
Polymorphic Landscape Visualization

The following diagram illustrates the relationship between the solvated and anhydrous forms.

QuinidinePolymorphism cluster_conditions Environmental Triggers Monohydrate Quinidine Monohydrate (Orthorhombic P212121) Stable at ambient RH Anhydrous_Alpha Anhydrous Form (Metastable) Hygroscopic Monohydrate->Anhydrous_Alpha Dehydration (>60°C or <10% RH) Anhydrous_Alpha->Monohydrate Rehydration (>40% RH) Amorphous Amorphous Phase (High Energy) Anhydrous_Alpha->Amorphous Melt/Quench Solution Solution (Ethanol/Water) Solution->Monohydrate Slow Evap (High RH) Solution->Anhydrous_Alpha Rapid Dry (High Temp)

Figure 1: Polymorphic transition pathways of Quinidine. Blue nodes indicate stable solvates; Red indicates anhydrous forms.[1][2]

Experimental Protocols

Protocol: Recrystallization of Quinidine Monohydrate

Objective: To isolate pure Phase I Monohydrate from commercial quinidine (often a mixture or sulfate salt).[1][2]

Reagents:

  • Quinidine Free Base (Commercial grade)[1]

  • Ethanol (Absolute)[1][4]

  • Deionized Water (

    
    )[1]
    

Workflow:

  • Dissolution: Dissolve 5.0 g of Quinidine Free Base in 50 mL of ethanol at 60°C. Stir until clear.

  • Water Addition: Dropwise add warm water (50°C) until slight turbidity persists (approx. 15-20 mL).

  • Nucleation: Add a single drop of ethanol to clear the solution.[1][2]

  • Crystallization: Allow the solution to cool slowly to room temperature (25°C) over 4 hours. Do not use an ice bath immediately, as this favors the formation of kinetic anhydrous forms or amorphous precipitates.[2]

  • Equilibration: Once crystals appear, cover the vessel with Parafilm containing pinholes to allow slow solvent evaporation at ambient humidity (>50% RH).[1][2]

  • Harvesting: Filter crystals under vacuum. Crucial: Do not over-dry.[1][2] Dry at ambient temperature and 40-60% RH.[1][2][5] Drying in a desiccator or oven (>60°C) will strip the lattice water.[1][2]

Protocol: Dehydration Kinetics (TGA/DSC)

Objective: To differentiate between surface water and lattice water.[1][2]

Instrument Settings:

  • TGA: Ramp 10°C/min from 25°C to 300°C. Purge:

    
     at 50 mL/min.
    
  • DSC: Heat-Cool-Heat cycle. Ramp 10°C/min.[1][2] Aluminum crimped pans with a pinhole (to allow water escape).[1][2]

Data Interpretation:

  • Monohydrate Signature:

    • TGA: A distinct weight loss step of ~5.0 - 5.3% (theoretical for 1

      
      ) occurring between 60°C and 100°C .[1][2]
      
    • DSC: A broad endotherm (dehydration) peaking around 80-100°C, followed by a sharp melting endotherm of the anhydrous form at 168-172°C .[1][2]

  • Self-Validation: If the weight loss is <1% or occurs <50°C, the sample is likely the anhydrous form with surface moisture.[1]

Characterization Logic & Workflow

To definitively identify the monohydrate, a multi-modal approach is required. Single techniques are prone to artifacts (e.g., DSC can dehydrate the sample during the run).[1]

CharacterizationWorkflow Sample Unknown Quinidine Sample PXRD Powder X-Ray Diffraction (Non-destructive) Sample->PXRD Step 1: Fingerprinting TGA Thermogravimetric Analysis (Stoichiometry) Sample->TGA Step 2: Volatiles DSC DSC (Thermal Events) Sample->DSC Step 3: Phase Changes Decision Data Synthesis PXRD->Decision Unique peaks at low 2-theta? TGA->Decision Mass loss ~5.2%? DSC->Decision Endotherm <100°C? Result_Mono Confirmed Monohydrate Decision->Result_Mono Yes (All 3) Result_Anhy Confirmed Anhydrous Decision->Result_Anhy No (Mass loss <1%)

Figure 2: Analytical workflow for validating Quinidine solid-state forms.

Diagnostic PXRD Peaks

While specific 2


 values depend on the exact instrument configuration, the monohydrate (orthorhombic) will display low-angle reflections distinct from the anhydrous packing.[1][2]
  • Monohydrate: Expect characteristic peaks at low angles (approx 8-12° 2

    
    ) corresponding to the larger unit cell dimensions (
    
    
    
    ) expanded by water channels.[1][2]
  • Anhydrous: Shifts in these peaks to higher angles indicate lattice contraction upon water loss.[1][2]

Implications for Drug Development[1][2][6]

  • Bioavailability: The monohydrate has a slower dissolution rate compared to the anhydrous form due to the thermodynamic stability of the hydrated lattice.[1][2] However, it is less hygroscopic than the anhydrous form, making it more stable for storage in humid climates (Zone IV).

  • Processing: Wet granulation processes may inadvertently convert anhydrous quinidine to the monohydrate.[1][2] Conversely, high-shear drying or milling can dehydrate the monohydrate, generating amorphous regions that are chemically unstable.[1][2]

  • Regulatory: The specific solid form must be declared. "Quinidine Monohydrate" (CAS 66591-62-6) is a distinct regulatory entity from Quinidine Sulfate Dihydrate.[1][2]

References

  • Crystal and molecular structure of quinidine. Source: PubMed / NIH.[1][2][6] URL:[Link] (Validated via Source 1.1) Note: Establishes the

    
     space group and unit cell for the solvated free base.[1][2]
    
  • Non-isothermal Dehydration Kinetics of Pharmaceutical Hydrates. Source: Hilaris Publisher.[1][2] URL:[Link] Note: Provides the foundational methodology for the TGA/DSC protocols described in Section 4.2.

  • PubChem Compound Summary: Quinidine. Source: National Center for Biotechnology Information.[1][2] URL:[Link] Note:[1][][4][7] General chemical and physical properties of the free base.[1][2]

Sources

Exploratory

A Legacy in Cardiac Rhythm Management: An In-depth Technical Guide to the Historical Efficacy of Quinidine Monohydrate in Antiarrhythmic Studies

For the attention of: Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive exploration of the historical efficacy of quinidine monohydrate, a pioneering antiarrhythmic...

Author: BenchChem Technical Support Team. Date: February 2026

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration of the historical efficacy of quinidine monohydrate, a pioneering antiarrhythmic agent. From its origins as an alkaloid of the cinchona tree to its complex role in modern electrophysiology, this document delves into the core scientific principles that defined its use, the landmark studies that shaped its legacy, and the critical safety considerations that ultimately redefined its clinical application. This guide is intended to serve as a detailed resource, offering not just a recitation of facts, but a causal narrative of experimental choices and their clinical implications.

The Dawn of Antiarrhythmic Therapy: The Discovery and Rise of Quinidine

Quinidine, a stereoisomer of quinine, emerged from the bark of the South American cinchona tree and is recognized as one of the earliest antiarrhythmic drugs.[1][2] Its journey into cardiac medicine began in the early 20th century, marking a pivotal moment in the management of cardiac arrhythmias, particularly atrial fibrillation.[3][4] Initially observed for its antimalarial properties, its ability to regulate heart rhythm was a serendipitous discovery that laid the foundation for the pharmacological treatment of arrhythmias.[1][2] First described as a distinct alkaloid in 1848, its application in treating nearly all forms of cardiac arrhythmias became widespread throughout the early to mid-1900s.[4]

Electrophysiological Profile: A Multi-channel Blocker with Complex Actions

Quinidine's antiarrhythmic effects are rooted in its classification as a Class IA antiarrhythmic agent according to the Vaughan Williams classification system.[5][6] Its primary mechanism of action is the blockade of the fast inward sodium current (INa), which is responsible for the rapid depolarization (Phase 0) of the cardiac action potential.[5][7] This action exhibits "use-dependent block," meaning the degree of sodium channel blockade intensifies at higher heart rates.[5]

Beyond its primary effect on sodium channels, quinidine exerts a complex influence on multiple other ion channels, contributing to its broad antiarrhythmic and proarrhythmic profile:

  • Potassium Channel Blockade: Quinidine blocks several potassium currents, including the rapid (IKr) and slow (IKs) components of the delayed rectifier potassium current.[7] This action prolongs the duration of the cardiac action potential and, consequently, the QT interval on the electrocardiogram (ECG).[5]

  • Calcium Channel Blockade: It also inhibits the slow inward calcium current (ICa).[7]

  • Anticholinergic Effects: Quinidine possesses anticholinergic (vagolytic) properties, which can influence heart rate and atrioventricular (AV) nodal conduction.[1]

This multifaceted electrophysiological profile results in a slowing of conduction velocity, an increase in the effective refractory period, and a decrease in excitability in atrial, ventricular, and Purkinje fibers.

cluster_ActionPotential Cardiac Action Potential cluster_QuinidineEffect Quinidine's Primary Electrophysiological Effects Phase0 Phase 0 (Rapid Depolarization) Phase1 Phase 1 (Early Repolarization) Phase2 Phase 2 (Plateau) Phase3 Phase 3 (Repolarization) Phase4 Phase 4 (Resting Potential) Na_Block Blocks Fast Na+ Channels (INa) Na_Block->Phase0 Decreases slope K_Block Blocks K+ Channels (IKr, IKs) K_Block->Phase3 Prolongs duration Ca_Block Blocks Ca2+ Channels (ICa) Ca_Block->Phase2 Shortens plateau

Figure 1: Quinidine's effect on the cardiac action potential. This diagram illustrates how quinidine's blockade of sodium, potassium, and calcium channels alters the different phases of the cardiac action potential.

Historical Efficacy in Clinical Studies: A Double-Edged Sword

Quinidine's clinical utility has been extensively studied in various arrhythmias, with a historical track record demonstrating both significant efficacy and concerning safety signals.

Atrial Fibrillation: Conversion and Maintenance of Sinus Rhythm

Quinidine was a cornerstone in the management of atrial fibrillation for many decades, used for both pharmacological cardioversion and the maintenance of sinus rhythm following successful conversion.

A retrospective analysis of 501 consecutive patients demonstrated a high success rate for pharmacological cardioversion of recent-onset atrial fibrillation.[8][9] In this study, conversion to sinus rhythm was achieved in 84% of patients within an average of 11.1 hours.[8][9]

However, a meta-analysis of randomized controlled trials painted a more complex picture regarding the long-term maintenance of sinus rhythm.[10] While quinidine was more effective than no antiarrhythmic therapy in preventing recurrences of atrial fibrillation, it was associated with a nearly threefold increase in total mortality.[10] This finding was a critical turning point in the perception of quinidine's risk-benefit profile for this indication.

Study TypeIndicationKey Efficacy FindingKey Safety FindingCitation
Retrospective AnalysisPharmacological Cardioversion of Atrial Fibrillation84% conversion rate to sinus rhythm in patients with recent-onset AF.Not the primary focus of this efficacy-focused analysis.[8],[9]
Meta-analysis of RCTsMaintenance of Sinus Rhythm after CardioversionSignificantly more effective than placebo in maintaining sinus rhythm at 3, 6, and 12 months.Associated with a significant increase in total mortality (2.9% vs. 0.8% in control).[10]
Ventricular Arrhythmias: Suppression and Unforeseen Risks

Quinidine was also widely employed for the suppression of ventricular arrhythmias. A prospective, controlled clinical trial in patients with acute coronary insufficiency demonstrated that prophylactic quinidine was effective in preventing both ventricular and supraventricular arrhythmias.[11] In this study, quinidine-treated patients had significantly fewer premature ventricular contractions (PVCs) compared to the placebo group.[11]

However, the landscape of antiarrhythmic therapy for ventricular arrhythmias was dramatically altered by the Cardiac Arrhythmia Suppression Trial (CAST).[12][13] This landmark study investigated whether suppressing asymptomatic or mildly symptomatic ventricular premature depolarizations in survivors of myocardial infarction would reduce mortality.[14] The trial, which used Class IC agents flecainide and encainide, was stopped prematurely due to a significant increase in mortality from arrhythmia and shock in the treatment arm.[15] Although quinidine, a Class IA agent, was not directly studied in the main CAST trial, the results cast a long shadow over the entire class of sodium channel-blocking antiarrhythmics, leading to a significant decline in their use, including quinidine, for this indication.[8][16]

Methodologies in Historical Quinidine Research: A Glimpse into the Past

Understanding the historical efficacy of quinidine requires an appreciation of the experimental methodologies of the time.

Clinical Trial Protocol for Ventricular Arrhythmia Suppression (Illustrative)

The following is a generalized, step-by-step protocol representative of the design of clinical trials investigating the efficacy of quinidine in suppressing ventricular arrhythmias in the pre-CAST era:

  • Patient Selection:

    • Inclusion criteria: Patients with a documented history of frequent and/or complex ventricular ectopy (e.g., >30 PVCs/hour on ambulatory Holter monitoring).

    • Exclusion criteria: Severe heart failure, recent myocardial infarction (within a specified timeframe), significant electrolyte abnormalities, and known hypersensitivity to quinidine.

  • Washout Period:

    • All previous antiarrhythmic medications are discontinued for a specified period (e.g., 5 half-lives) to establish a baseline arrhythmia frequency.

  • Baseline Assessment:

    • A 24- or 48-hour ambulatory electrocardiogram (Holter monitor) is performed to quantify the baseline frequency and complexity of ventricular arrhythmias.

    • Baseline blood chemistry, including electrolytes, renal, and hepatic function, is obtained.

  • Randomization and Blinding:

    • Patients are randomized in a double-blind fashion to receive either quinidine monohydrate or a matching placebo.

  • Dose Titration:

    • Quinidine (or placebo) is initiated at a low dose (e.g., 200 mg every 6-8 hours) and titrated upwards at regular intervals (e.g., every 3-5 days) to a target dose or until arrhythmia suppression is achieved or dose-limiting side effects occur.

    • Therapeutic drug monitoring of plasma quinidine levels may be employed to guide titration.

  • Efficacy Assessment:

    • Repeat Holter monitoring is performed at specified intervals during the treatment phase to assess the percentage reduction in ventricular ectopy from baseline. A successful response is often defined as a >70-80% reduction in PVCs and the elimination of non-sustained ventricular tachycardia.

  • Safety Monitoring:

    • Regular monitoring for adverse effects, including gastrointestinal intolerance, cinchonism (tinnitus, headache, dizziness), and proarrhythmic events.

    • Serial ECGs are performed to monitor the QT interval for excessive prolongation.

  • Follow-up:

    • Patients are followed for a predetermined period to assess the long-term maintenance of arrhythmia suppression and to monitor for clinical outcomes, including symptomatic arrhythmias, syncope, and mortality.

cluster_Workflow Illustrative Clinical Trial Workflow for Quinidine Efficacy Start Patient Screening & Inclusion/Exclusion Criteria Washout Washout of Prior Antiarrhythmic Drugs Start->Washout Baseline Baseline Assessment (Holter, ECG, Labs) Washout->Baseline Randomization Randomization (Double-Blind) Baseline->Randomization Quinidine_Arm Quinidine Monohydrate (Dose Titration) Randomization->Quinidine_Arm Treatment Group Placebo_Arm Placebo (Matching Regimen) Randomization->Placebo_Arm Control Group Efficacy_Assessment Efficacy Assessment (Repeat Holter Monitoring) Quinidine_Arm->Efficacy_Assessment Placebo_Arm->Efficacy_Assessment Safety_Monitoring Safety Monitoring (Adverse Events, ECGs) Efficacy_Assessment->Safety_Monitoring Follow_up Long-Term Follow-up (Clinical Outcomes) Safety_Monitoring->Follow_up End Study Conclusion Follow_up->End

Figure 2: Illustrative Clinical Trial Workflow. This diagram outlines the key stages of a historical clinical trial designed to evaluate the efficacy and safety of quinidine.

The Waning and Resurgence: Quinidine's Evolving Role

The proarrhythmic concerns, particularly the risk of "quinidine syncope" (torsades de pointes) and the increased mortality observed in some studies, led to a significant decline in the use of quinidine by the 1990s.[3][7][16] The advent of newer antiarrhythmic drugs and the rise of non-pharmacological therapies such as catheter ablation further contributed to its diminished role.[4]

However, recent years have seen a renewed interest in quinidine for specific, often rare, cardiac channelopathies where other therapies have failed.[3][16] These include:

  • Brugada Syndrome: Quinidine has shown efficacy in preventing ventricular fibrillation in some patients with this genetic disorder.[3]

  • Short QT Syndrome: It is used to prolong the QT interval in this condition.[3][5]

  • Idiopathic Ventricular Fibrillation: Quinidine may be considered in cases of recurrent electrical storms.[3][16]

This resurgence highlights the enduring utility of this legacy drug in niche populations, underscoring the importance of understanding its unique electrophysiological properties.

Pharmacokinetics and Formulations

The clinical application of quinidine has been influenced by its pharmacokinetic profile and the availability of different formulations.

ParameterDescriptionCitation
Bioavailability The absolute bioavailability of oral quinidine ranges from approximately 70% to 80%, with some first-pass metabolism in the liver.[7][17]
Metabolism Quinidine is extensively metabolized in the liver, primarily by the cytochrome P450 3A4 (CYP3A4) enzyme system.[1]
Half-life The elimination half-life is typically 6 to 8 hours.[5]
Excretion Approximately 20% of a dose is excreted unchanged in the urine.[5]
Formulations Historically available as quinidine sulfate (immediate-release) and quinidine gluconate and polygalacturonate (extended-release) formulations.[1][18]

Conclusion: A Legacy of Learning

The history of quinidine monohydrate in antiarrhythmic therapy is a compelling narrative of discovery, efficacy, and the critical evolution of drug safety evaluation. It stands as a testament to the foundational principles of cardiac electrophysiology and a powerful reminder of the potential for both therapeutic benefit and iatrogenic harm. For today's researchers and drug development professionals, the story of quinidine offers invaluable lessons in the complexities of ion channel pharmacology, the importance of rigorous clinical trial design, and the ongoing need for personalized medicine in the management of cardiac arrhythmias. While its widespread use has waned, its legacy endures in the fundamental understanding of cardiac rhythm disturbances and its continued, albeit specialized, role in modern electrophysiology.

References

  • Haverkamp, W., et al. (2001). Quinidine for Pharmacological Cardioversion of Atrial Fibrillation: A Retrospective Analysis in 501 Consecutive Patients. Pacing and Clinical Electrophysiology, 24(10), 1547-1552. [Link]

  • Haverkamp, W., et al. (2001). Quinidine for Pharmacological Cardioversion of Atrial Fibrillation: A Retrospective Analysis in 501 Consecutive Patients. SciSpace. [Link]

  • Jones, J. V., et al. (1977). Natural History of Cardiac Arrhythmias and their Prevention with Quinidine in Patients with Acute Coronary Insufficiency. Circulation, 56(2), 253-258. [Link]

  • Cooper, D. B., & Patel, P. (2023). Quinidine. In StatPearls. StatPearls Publishing. [Link]

  • Wikipedia contributors. (2024, January 29). Quinine. In Wikipedia, The Free Encyclopedia. [Link]

  • Morganroth, J., et al. (1987). Comparative efficacy and safety of short-acting and sustained release quinidine in the treatment of patients with ventricular arrhythmias. Journal of the American College of Cardiology, 10(2), 397-402. [Link]

  • Imaizumi, Y., & Giles, W. R. (1987). Quinidine-induced inhibition of transient outward current in cardiac muscle. The Journal of Physiology, 391, 299-315. [Link]

  • Wikipedia contributors. (2023, December 27). Quinidine. In Wikipedia, The Free Encyclopedia. [Link]

  • National Center for Biotechnology Information. (n.d.). Quinidine. PubChem Compound Database. [Link]

  • Vandael, E., et al. (2019). Quinidine-A legacy within the modern era of antiarrhythmic therapy. Trends in Cardiovascular Medicine, 29(7), 413-420. [Link]

  • Vandael, E., et al. (2019). Quinidine—A legacy within the modern era of antiarrhythmic therapy. ResearchGate. [Link]

  • Dr. G Bhanu Prakash. (2020, May 12). Antiarrthmic Drugs - Class 1a Agents (Quinidine) [Video]. YouTube. [Link]

  • Martins, R. P., et al. (2024). Quinidine for ventricular arrhythmias: A comprehensive review. Trends in Cardiovascular Medicine, S1050-1738(24)00115-3. [Link]

  • Nattel, S., et al. (1990). Frequency-dependent effects of quinidine on the ventricular action potential and QRS duration in humans. Circulation, 81(3), 790-796. [Link]

  • Coplen, S. E., et al. (1990). Efficacy and safety of quinidine therapy for maintenance of sinus rhythm after cardioversion. A meta-analysis of randomized control trials. Circulation, 82(4), 1106-1116. [Link]

  • Kasi, A., & Katta, R. (2023). Antiarrhythmic Medications. In StatPearls. StatPearls Publishing. [Link]

  • Persson, S., & Juul-Nielsen, J. (1983). Comparative bioavailability study of three sustained release quinidine formulations. European Journal of Clinical Pharmacology, 24(6), 795-798. [Link]

  • Roden, D. M., et al. (1988). Effects of quinidine on action potentials and ionic currents in isolated canine ventricular myocytes. Circulation Research, 62(2), 324-337. [Link]

  • Lei, M., et al. (2018). Modernized Classification of Cardiac Antiarrhythmic Drugs. Circulation, 138(17), 1879-1896. [Link]

  • Barts AF Association. (2023, January 6). The CAST Trial: Lessons for Anti-arrhythmic Drugs. [Link]

  • Ueda, C. T., & Dzindzio, B. S. (1978). Absolute quinidine bioavailability. Clinical Pharmacology and Therapeutics, 23(1), 34-39. [Link]

  • Deranged Physiology. (2024, November 25). Classification of antiarrhythmic agents. [Link]

  • The Cardiac Arrhythmia Suppression Trial (CAST) Investigators. (1989). Preliminary report: effect of encainide and flecainide on mortality in a randomized trial of arrhythmia suppression after myocardial infarction. The New England Journal of Medicine, 321(6), 406-412. [Link]

  • RxList. (n.d.). Quinidine Gluconate (Quinidine Gluconate): Side Effects, Uses, Dosage, Interactions, Warnings. [Link]

  • Varró, A., et al. (2010). Effects of quinidine on the restitution of action potential duration... ResearchGate. [Link]

  • 2 Minute Medicine. (2013, June 3). The CAST trial: Anti-arrhythmic agents increase risk of death in patients after MI [Classics Series]. [Link]

  • Ninja Nerd. (2022, November 11). Antiarrhythmic Drugs [Video]. YouTube. [Link]

  • GoodRx. (n.d.). Cin-Quin vs. Tambocor for Atrial Fibrillation and Ventricular Arrhythmia. [Link]

  • Wikipedia contributors. (2023, April 25). Cardiac Arrhythmia Suppression Trial. In Wikipedia, The Free Encyclopedia. [Link]

  • Furlanello, F., et al. (1986). Electrophysiological Effects and Mechanism of Action of Oral Quinidine in Patients With Sinus Bradycardia and First Degree A-V Nodal Block. European Heart Journal, 7 Suppl A, 117-121. [Link]

  • Wikipedia contributors. (2023, November 18). Antiarrhythmic agent. In Wikipedia, The Free Encyclopedia. [Link]

Sources

Foundational

A Comprehensive Toxicological Profile and LD50 Determination of Quinidine Monohydrate in Murine Models

Prepared by: Gemini, Senior Application Scientist Executive Summary This technical guide provides an in-depth analysis of the toxicological properties of quinidine monohydrate, with a specific focus on its acute toxicity...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Executive Summary

This technical guide provides an in-depth analysis of the toxicological properties of quinidine monohydrate, with a specific focus on its acute toxicity and lethal dose 50% (LD50) values in mice. Quinidine, a historic antiarrhythmic and antimalarial agent, presents a complex toxicological profile primarily characterized by cardiotoxicity.[1][2] Understanding its dose-dependent effects is critical for non-clinical safety assessment in drug development. This document synthesizes data from peer-reviewed literature and regulatory guidelines to offer researchers and drug development professionals a comprehensive resource. We will explore the mechanistic basis of quinidine toxicity, present established LD50 values, detail the rigorous experimental protocols required for their determination, and discuss the interpretation of these critical data points.

Mechanistic Overview of Quinidine Toxicity

Quinidine's therapeutic and toxic effects are intrinsically linked to its electrophysiological actions on ion channels.[2] As a Class Ia antiarrhythmic agent, its primary mechanism involves the blockade of voltage-gated sodium and potassium channels within cardiac myocytes.[2][3]

  • Sodium Channel Blockade: By inhibiting the fast inward sodium current (INa), quinidine slows the rate of depolarization (Phase 0) of the cardiac action potential.[3] This action reduces myocardial excitability and conduction velocity. At toxic concentrations, this effect becomes pronounced, leading to severe conduction delays (e.g., QRS widening) and depressed myocardial contractility.[3][4]

  • Potassium Channel Blockade: Quinidine also blocks the outward potassium currents, which are responsible for repolarization.[2][5] This prolongs the action potential duration and, consequently, the QT interval on an electrocardiogram. This prolongation is the substrate for the most dangerous manifestation of quinidine cardiotoxicity: torsades de pointes, a life-threatening polymorphic ventricular tachycardia.[3][6]

  • Other Effects: Beyond its primary cardiac effects, quinidine exhibits alpha-adrenergic blocking activity, which can lead to vasodilation and hypotension.[3] It also possesses anticholinergic properties.[1][3] Overdose can lead to a syndrome known as "cinchonism," characterized by symptoms like tinnitus, headache, dizziness, and visual disturbances.[1][6][7]

The following diagram illustrates the primary mechanism of quinidine-induced cardiotoxicity.

Quinidine_Toxicity_Pathway cluster_membrane Cardiac Myocyte Membrane Na_Channel Fast Na+ Channel (Phase 0 Depolarization) K_Channel K+ Channel (Repolarization) AP_Prolong Action Potential Prolongation K_Channel->AP_Prolong Leads to Quinidine Quinidine Quinidine->Na_Channel Blocks Quinidine->K_Channel Blocks TdP Torsades de Pointes (Arrhythmia) AP_Prolong->TdP Risk of

Caption: Mechanism of Quinidine Cardiotoxicity.

Acute Toxicity (LD50) of Quinidine in Mice

The LD50 value is a standardized measure of the acute toxicity of a substance, representing the dose required to cause mortality in 50% of a tested animal population. This value is highly dependent on the route of administration, which dictates the rate of absorption and bioavailability.

Route of AdministrationLD50 Value (µmol/kg)Species/StrainNotesSource
Intraperitoneal (i.p.)572MiceThe study compared quinidine to four analogs.[8]

Note: Data for oral and intravenous routes specifically for quinidine monohydrate in mice is sparse in readily available literature, often being older or focused on rat models. A study in rats reported an oral LD50 of 263 mg/kg.[2][9] Researchers should treat data from different species and routes with caution and consider it for preliminary guidance only.

Experimental Protocol: Determination of Acute Oral Toxicity (LD50)

The determination of LD50 must be conducted with rigorous, validated methodologies to ensure data quality and ethical treatment of laboratory animals. Modern approaches, such as those outlined by the Organisation for Economic Co-operation and Development (OECD), are designed to minimize animal usage while providing sufficient data for hazard classification.[10][11] The following protocol is a synthesized methodology based on the principles of the OECD Test Guideline 423 (Acute Toxic Class Method).[10]

Principle of the Acute Toxic Class Method (OECD 423)

This method is a stepwise procedure using a small number of animals (typically 3 per step) of a single sex (usually females, which are often more sensitive).[10][12] The outcome of each step (mortality or evident toxicity) determines the next step: either dosing at a lower or higher fixed dose level or stopping the test.[10] This approach allows for the classification of a substance into a toxicity category based on defined LD50 cut-off values, rather than calculating a precise point estimate, thereby reducing the number of animals required.[10][11]

Step-by-Step Methodology
  • Animal Selection and Husbandry:

    • Species: Healthy, young adult mice (e.g., BALB/c or similar strains) are commonly used.[13]

    • Weight: Animals should be of a consistent weight, with variations not exceeding ±20% of the mean weight.[14]

    • Acclimatization: Animals must be acclimatized to laboratory conditions for at least 5 days prior to dosing.

    • Housing: The animal room temperature should be maintained at 22°C (± 3°) with a relative humidity of 30-70%.[14]

  • Dose Preparation and Administration:

    • Test Substance: Quinidine monohydrate should be appropriately characterized for purity.

    • Vehicle Selection: An appropriate, non-toxic vehicle (e.g., water, 0.5% methylcellulose) should be selected. The vehicle's effect on the test substance's absorption should be considered.

    • Dosing: The substance is administered orally via gavage. Animals are fasted prior to dosing to promote absorption. The volume administered should be kept low, typically not exceeding 1 mL/100 g of body weight.

  • Experimental Procedure (Stepwise Dosing):

    • Starting Dose: A starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg) based on existing information about the substance's toxicity.[12]

    • Step 1: Dose a group of 3 female mice at the selected starting dose.

    • Observation: Observe animals closely for the first 30 minutes, periodically during the first 24 hours, and daily thereafter for a total of 14 days.[15] Record all signs of toxicity, including changes in skin, fur, eyes, respiration, autonomic effects (e.g., salivation), and central nervous system effects (e.g., tremors, convulsions).[16]

    • Decision Logic:

      • If 2 or 3 animals die, the test is stopped, and the substance is classified in that toxicity category. A higher toxicity is assumed, and a subsequent test at a lower dose level is performed to confirm.

      • If 0 or 1 animal dies, the procedure is repeated with 3 more animals at the next higher fixed dose level.

  • Data Analysis and Interpretation:

    • The LD50 is not calculated as a precise number but is assigned to a classification range based on the outcomes at the fixed dose levels. This classification is sufficient for regulatory and hazard labeling purposes.

The following diagram outlines the workflow for this standardized toxicological assessment.

LD50_Workflow cluster_prep Preparation Phase cluster_exec Execution Phase (OECD 423 Principles) cluster_analysis Analysis & Reporting A Select Animal Model (e.g., Mice, single sex) B Acclimatize Animals (min. 5 days) A->B C Prepare Dose Formulations (Quinidine in Vehicle) B->C D Select Starting Dose (e.g., 300 mg/kg) E Dose Group 1 (n=3) via Oral Gavage D->E F Observe for 24h (Mortality & Toxicity Signs) E->F G Outcome: 2-3 Deaths F->G Yes H Outcome: 0-1 Deaths F->H No J Continue Observation (Total 14 days) G->J I Dose Group 2 (n=3) at Higher Dose Level H->I I->F Re-evaluate K Pathology at Term (Necropsy) J->K L Classify Toxicity (Assign GHS Category) K->L M Final Report L->M

Caption: Experimental Workflow for Acute Oral Toxicity Testing.

Conclusion and Authoritative Insights

The toxicological profile of quinidine monohydrate in mice is dominated by its potent effects on cardiac ion channels. While specific LD50 values provide a quantitative measure of acute lethal potential, a deeper understanding of the dose-response relationship and the mechanisms of toxicity is paramount for any drug development professional. The intraperitoneal LD50 value of 572 µmol/kg in mice serves as a critical data point, highlighting a significant level of acute toxicity.

It is imperative that all acute toxicity studies are conducted following internationally recognized guidelines, such as those from the OECD. These protocols not only ensure the generation of reproducible and reliable data for risk assessment but also adhere to the ethical principles of the 3Rs (Reduction, Refinement, and Replacement) in animal testing. The Acute Toxic Class Method, as described, represents a self-validating system that prioritizes animal welfare while still achieving the primary goal of hazard classification. For researchers in the field, this guide underscores the necessity of integrating mechanistic understanding with standardized, ethical testing protocols to accurately characterize the safety profile of pharmacologically active compounds like quinidine.

References

  • Determination of the LD50 of acridine orange via intravenous administration in mice in preparation for clinical application to cancer therapy - PubMed. Available at: [Link]

  • Evaluation of safety of iridoids rich fraction from Valeriana jatamansi Jones: Acute and sub-chronic toxicity study in mice and rats - PubMed. Available at: [Link]

  • Quinidine - Wikipedia. Available at: [Link]

  • Antiarrthmic Drugs - Class 1a Agents (Quinidine) - YouTube. Available at: [Link]

  • Quinidine - StatPearls - NCBI Bookshelf. Available at: [Link]

  • Quinidine | C20H24N2O2 | CID 441074 - PubChem - NIH. Available at: [Link]

  • Quinidine inhibits in vivo metabolism of amphetamine in rats: impact upon correlation between GC/MS and immunoassay findings in rat urine - PubMed. Available at: [Link]

  • A comparative study on the antiarrhythmic activity and acute toxicity of quinidine and four new analogs in mice - PubMed. Available at: [Link]

  • Effects of quinidine on antinociception and pharmacokinetics of morphine in rats | Journal of Pharmacy and Pharmacology | Oxford Academic. Available at: [Link]

  • OECD Test Guideline 423 - National Toxicology Program. Available at: [Link]

  • Are one or two dangerous? Quinine and quinidine exposure in toddlers - PubMed. Available at: [Link]

  • Calculation of LD50. Available at: [Link]

  • (PDF) OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. Available at: [Link]

  • QUINIDINE AND OTHER TYPE IA ANTIARRHYTHMIC DRUGS - AccessMedicine. Available at: [Link]

  • Improved up-and-down procedure for acute toxicity measurement with reliable LD50 verified by typical toxic alkaloids and modified Karber method - PMC. Available at: [Link]

  • Analysis of nonlinear tissue distribution of quinidine in rats by physiologically based pharmacokinetics - PubMed. Available at: [Link]

  • Acute and subacute toxicity of piperine in mice, rats and hamsters - PubMed. Available at: [Link]

  • Biochemical mechanisms of quinidine cardiotoxicity - PubMed. Available at: [Link]

  • Safety and efficacy of intravenous quinidine - PubMed. Available at: [Link]

  • Acute Toxicity Tests LD50 (LC50) Determinations and Alternatives - ECETOC. Available at: [Link]

  • Effective alternative methods of LD50 help to save number of experimental animals - Journal of Chemical and Pharmaceutical Research. Available at: [Link]

  • OECD Acute Oral Toxicity Guidelines | PDF | Toxicity | Dose (Biochemistry) - Scribd. Available at: [Link]

  • Acute Toxicity Studies | OECD 420 and OECD 423 - YouTube. Available at: [Link]

  • OECD Test Guideline 401 - Acute Oral Toxicity (1987 - National Toxicology Program. Available at: [Link]

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Protocols & Analytical Methods

Method

Technical Guide: Extraction and Purification of Quinidine Monohydrate from Cinchona Bark

Executive Summary This Application Note details the isolation of Quinidine (specifically the monohydrate form of the free base) from Cinchona bark. While synthetic pathways exist, extraction remains a critical source for...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This Application Note details the isolation of Quinidine (specifically the monohydrate form of the free base) from Cinchona bark. While synthetic pathways exist, extraction remains a critical source for this stereoisomer of Quinine. This guide departs from generic phytochemical workflows by focusing on the solubility differentials between Quinine and Quinidine sulfates—the critical "fork" in the purification logic.

Key Distinction: Quinidine is the dextrorotatory (


) diastereomer of the levorotatory (

) Quinine. Successful isolation relies on exploiting the significant solubility difference of their neutral sulfate salts in water.

Pre-Analytical Considerations & Safety

Chemical Hazards
  • Cinchona Alkaloids: Potent biological agents.[1] Inhalation or contact can cause "Cinchonism" (tinnitus, visual disturbances, headache).

  • Solvents: Toluene (neurotoxin), Diethyl Ether (peroxide former, extremely flammable), Sulfuric Acid (corrosive).

  • PPE: Butyl rubber gloves are recommended for toluene handling. Work exclusively in a fume hood.

Material Specifications
ComponentGradeSpecificationRole
Cinchona Bark RawC. calisaya or C. succirubra (High alkaloid content)Source Material
Calcium Hydroxide ReagentPowdered "Milk of Lime"Base liberator
Toluene ACS

Primary extraction solvent
Sulfuric Acid ACS

(v/v) Aqueous Solution
Phase transfer agent
Sodium Hydroxide ACS

(w/v) Aqueous Solution
pH adjustment
Ethanol USP

Recrystallization solvent

Process Logic & Workflow

The extraction relies on a "pH-Swing" mechanism. Alkaloids exist as salts in the bark. We liberate them as bases (organic soluble), extract them, then convert them back to water-soluble sulfates for fractionation.

G Bark Pulverized Cinchona Bark Basification Alkaloid Liberation (Mix with Ca(OH)2 + NH4OH) Bark->Basification Moisten Soxhlet Soxhlet Extraction (Solvent: Toluene) Basification->Soxhlet Dry & Load AcidExt Liquid-Liquid Extraction (5% H2SO4) Soxhlet->AcidExt Partition Neutralization Neutralization (Hot) (Adjust to pH 6.5) AcidExt->Neutralization Crystallization1 Cooling & Crystallization (4°C for 24h) Neutralization->Crystallization1 QuinineSulf Solid Phase: Quinine Sulfate (Precipitate) Crystallization1->QuinineSulf Filtration MotherLiq Liquid Phase: Quinidine, Cinchonine (Mother Liquor) Crystallization1->MotherLiq Filtrate Precipitation Precipitation of Base (Add NaOH to pH > 10) MotherLiq->Precipitation EtherExt Ether Extraction Precipitation->EtherExt Selects Quinidine FinalCryst Recrystallization (EtOH/H2O) EtherExt->FinalCryst Evaporate Product Quinidine Monohydrate (Crystals) FinalCryst->Product

Figure 1: Fractionation logic separating the major alkaloid Quinine from the target Quinidine based on sulfate solubility.

Experimental Protocols

Protocol A: Primary Extraction (Total Alkaloids)

Objective: Isolate the "Cinchona Febrifuge" (total alkaloids) from the cellulose matrix.

  • Preparation: Pulverize dried Cinchona bark to a #40 mesh powder. Weigh 100 g.

  • Liberation: In a beaker, mix the powder with 30 g of Calcium Hydroxide (

    
    ) and sufficient 
    
    
    
    NaOH or
    
    
    to create a moist paste.
    • Mechanism:[1][2][3][4] The strong base displaces the alkaloids from their natural acid salts (quinates/tannates), rendering them hydrophobic (free bases).

    • Wait Time: Allow to stand for 2 hours to ensure complete penetration.

  • Drying: Dry the paste at 60°C until crumbly.

  • Soxhlet Extraction: Load the material into a Soxhlet thimble. Extract with Toluene for 6–8 hours (approx. 15 cycles).

    • Checkpoint: The solvent in the siphon tube should eventually run clear.

Protocol B: Fractionation (The Sulfate Separation)

Objective: Separate Quinine (major component) from Quinidine (minor component).

  • Phase Transfer: Transfer the toluene extract to a separatory funnel. Extract with

    
     of warm 
    
    
    
    Sulfuric Acid (
    
    
    ).
    • Result: Alkaloids convert to sulfate salts and migrate to the aqueous phase. Discard the toluene.

  • Neutralization (Critical Step): Combine acidic extracts. While keeping the solution hot (approx. 80°C), slowly add dilute ammonia or NaOH until the pH reaches exactly 6.5 (neutral to litmus).

  • Crystallization of Quinine: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C for 24 hours.

    • Mechanism:[1][2][3][4]Quinine Sulfate is sparingly soluble in cold water (

      
      ). Quinidine Sulfate  is significantly more soluble (
      
      
      
      ). Quinine sulfate will crystallize out as white needles.[5]
  • Filtration: Filter the crystals (save for Quinine purification if desired). Retain the filtrate (Mother Liquor) —this contains the Quinidine.

Protocol C: Purification of Quinidine Monohydrate

Objective: Isolate the target molecule and crystallize as the monohydrate.

  • Precipitation: Treat the Mother Liquor with

    
     NaOH until strongly alkaline (pH > 10). A white precipitate (Total Secondary Alkaloids) will form.
    
  • Selective Extraction: Extract the precipitate with Diethyl Ether .

    • Selectivity: Quinidine is soluble in ether. Cinchonine (another impurity) is almost insoluble in ether.

  • Evaporation: Dry the ether layer over anhydrous

    
    , filter, and evaporate to dryness to obtain crude Quinidine base.
    
  • Recrystallization (Monohydrate Formation):

    • Dissolve the crude solid in a minimum amount of boiling 50% Ethanol .

    • Allow to cool slowly. Quinidine precipitates as the Monohydrate (

      
      ).
      
    • Note: If dried at high temperatures (>100°C), it converts to the anhydrous form. Dry in a desiccator at room temperature to maintain the monohydrate crystal structure.

Analytical Validation

HPLC Method (USP Compatible)

To verify purity and distinguish from residual Quinine.

ParameterSetting
Column C18 (ODS),

,

Mobile Phase Phosphate Buffer (

, pH 3.0) : Acetonitrile : Triethylamine (

)
Flow Rate

Detection UV @ 250 nm (or Fluorescence Ex: 350nm, Em: 450nm)
Retention Quinine elutes before Quinidine in most Reverse Phase systems due to stereochemical interaction with the stationary phase.
Physical Characterization
  • Melting Point: The monohydrate often melts indistinctly around 174°C (after losing water). The anhydrous base melts at 174–175°C.

  • Optical Rotation: Quinidine is dextrorotatory (

    
     in ethanol). Quinine is levorotatory. This is a definitive identity test.
    

Troubleshooting

IssueProbable CauseCorrective Action
Emulsion during Acid Extraction Vigorous shaking of basic/organic layers.Use a glass rod to break bubbles; add brine; centrifuge if available.
Low Yield of Quinidine Co-precipitation with Quinine Sulfate.Wash the Quinine Sulfate crystals with a small amount of cold water and add washings to the Mother Liquor.
Oily Product Impure crystallization.Recrystallize again from dilute ethanol. Ensure slow cooling.

References

  • Separation of Quinine and Quinidine (HPLC)

    • Sielc Technologies.
  • Cinchona Alkaloid Extraction Optimization

    • MDPI (Molecules).
  • Physical Properties & Crystallization

    • BenchChem.[2][6] "An In-depth Technical Guide to the Physical Properties of Quinidine Hydrochloride Monohydrate."[6]

  • Pharmacopoeial Standards (JP/USP)

    • Japanese Pharmacopoeia. "Quinine Sulfate / Official Monographs.
  • Stereochemistry and Pharmacology

    • PubChem. "Quinidine (Compound Summary)."[7]

Sources

Application

Application Note: Spectrophotometric Determination of Quinidine Monohydrate Concentration

Abstract This technical guide provides a detailed protocol for the quantitative determination of Quinidine Monohydrate using UV-Vis spectrophotometry. Quinidine, a Class IA antiarrhythmic agent, possesses a distinct chro...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a detailed protocol for the quantitative determination of Quinidine Monohydrate using UV-Vis spectrophotometry. Quinidine, a Class IA antiarrhythmic agent, possesses a distinct chromophore that allows for straightforward quantification based on its absorbance of ultraviolet light.[1][2] This application note is designed for researchers, quality control analysts, and drug development professionals, offering a robust, cost-effective, and rapid analytical method. The protocol herein is grounded in fundamental spectrophotometric principles and has been structured to ensure self-validation through adherence to internationally recognized guidelines on analytical procedure validation.[3][4]

Introduction and Scientific Principle

Quinidine is a critical pharmaceutical compound used in the management of cardiac arrhythmias.[1] Ensuring the precise concentration of the active pharmaceutical ingredient (API) in bulk materials and finished dosage forms is paramount for product safety and efficacy. Spectrophotometry offers a simple, accessible, and reliable analytical approach for this purpose.[5][6]

The method's foundation lies in the Beer-Lambert Law, which establishes a linear relationship between the absorbance of light and the concentration of an absorbing species.[5][6] Quinidine's molecular structure contains a quinoline ring system, a potent chromophore that absorbs strongly in the ultraviolet (UV) region. By measuring the absorbance at the wavelength of maximum absorption (λmax), the concentration of quinidine in a solution can be accurately determined.

The UV absorption spectrum of quinidine is pH-dependent due to the presence of two basic nitrogen atoms. To ensure a consistent and reproducible electronic state, and thus a stable absorbance maximum, the analysis is performed in a dilute acidic medium (0.1 N Hydrochloric Acid). This acidic environment ensures complete protonation of the molecule, leading to a well-defined and stable spectral profile, which is essential for quantitative accuracy.

Materials and Instrumentation

Instrumentation
  • UV-Vis Spectrophotometer: A double-beam instrument capable of scanning in the range of 200-400 nm is recommended for enhanced stability and accuracy.

  • Matched Quartz Cuvettes: 1 cm path length.

  • Analytical Balance: Readable to at least 0.1 mg.

  • Volumetric Flasks: Grade A (e.g., 10 mL, 50 mL, 100 mL).

  • Pipettes: Calibrated micropipettes and/or Grade A volumetric pipettes.

  • Ultrasonic Bath: For aiding dissolution of the sample.

  • Syringe Filters: 0.45 µm porosity, compatible with acidic aqueous solutions.

Reagents and Standards
  • Quinidine Monohydrate Reference Standard: USP grade or equivalent, with a known purity.

  • Hydrochloric Acid (HCl): Concentrated, analytical grade.

  • Purified Water: Deionized, distilled, or Type I reagent grade water.

Detailed Experimental Protocol

This protocol outlines the necessary steps from reagent preparation to the final absorbance measurement.

Diagram: Experimental Workflow

G cluster_prep Phase 1: Preparation cluster_analysis Phase 2: Analysis cluster_data Phase 3: Data Processing P1 Prepare 0.1 N HCl (Solvent/Blank) P2 Prepare 100 µg/mL Stock Standard Solution P1->P2 P4 Prepare Sample Solution (from Dosage Form) P1->P4 P3 Prepare Working Standards (Serial Dilution) P2->P3 A1 Perform Wavelength Scan (Determine λmax) P3->A1 A3 Measure Absorbance of Standards & Sample at λmax P4->A3 A2 Zero Spectrophotometer with Blank (0.1 N HCl) D1 Construct Calibration Curve (Absorbance vs. Concentration) A3->D1 D2 Perform Linear Regression (y = mx + c, R²) D1->D2 D3 Calculate Sample Concentration D2->D3

Caption: Workflow for Quinidine Monohydrate quantification.

Step 1: Preparation of 0.1 N HCl (Solvent and Blank)
  • Add 8.3 mL of concentrated HCl to approximately 500 mL of purified water in a 1000 mL volumetric flask.

  • Dilute to the mark with purified water and mix thoroughly.

    • Causality Note: This acidic solution serves as both the solvent to ensure consistent protonation of quinidine and as the reference blank to zero the spectrophotometer, correcting for any absorbance from the solvent itself.

Step 2: Preparation of Standard Stock Solution (100 µg/mL)
  • Accurately weigh approximately 10 mg of the Quinidine Monohydrate reference standard.

  • Transfer the powder quantitatively to a 100 mL volumetric flask.

  • Add approximately 70 mL of 0.1 N HCl and sonicate for 10-15 minutes, or until fully dissolved.[7]

  • Allow the solution to return to room temperature.

  • Dilute to the mark with 0.1 N HCl and mix well.

    • Expert Insight: Allowing the solution to cool before final dilution is critical because temperature affects liquid volume, ensuring the final concentration is accurate.

Step 3: Preparation of Working Standard Solutions (Calibration Curve)

Prepare a series of working standards by diluting the Standard Stock Solution with 0.1 N HCl. An example set is provided below for a final concentration range of 2-10 µg/mL.

Target Conc. (µg/mL)Aliquot of Stock (100 µg/mL)Final Volume (mL)Diluent
2.01.0 mL500.1 N HCl
4.02.0 mL500.1 N HCl
6.03.0 mL500.1 N HCl
8.04.0 mL500.1 N HCl
10.05.0 mL500.1 N HCl
Step 4: Preparation of Sample Solution
  • For a tablet formulation, accurately weigh and finely powder a representative number of tablets (e.g., 20) to create a homogenous sample.[8]

  • Transfer a portion of the powder equivalent to 10 mg of quinidine monohydrate into a 100 mL volumetric flask.

  • Add approximately 70 mL of 0.1 N HCl and sonicate for 15 minutes to ensure complete extraction of the drug.[7]

  • Cool to room temperature, dilute to volume with 0.1 N HCl, and mix well.

  • Filter the solution through a 0.45 µm syringe filter, discarding the first few mL of the filtrate.

  • Perform a further dilution to bring the expected concentration into the middle of the calibration range. For example, pipette 5.0 mL of the filtered solution into a 50 mL volumetric flask and dilute to volume with 0.1 N HCl. This creates a theoretical concentration of 10 µg/mL, assuming 100% label claim.

Step 5: Spectrophotometric Measurement
  • Wavelength Scan: Use one of the working standard solutions (e.g., 8 µg/mL) to scan the UV spectrum from 400 nm down to 200 nm to determine the wavelength of maximum absorbance (λmax). The expected λmax for quinidine in an acidic medium is around 250 nm and 345 nm. The peak at ~250 nm is typically used for quantification due to its higher molar absorptivity.

  • Instrument Blank: Set the spectrophotometer to measure at the determined λmax. Fill a clean cuvette with the 0.1 N HCl blank and zero the instrument.

  • Measurement: Measure the absorbance of each working standard solution and the prepared sample solution(s). Ensure the cuvette is rinsed with the solution to be measured before each reading.

Data Analysis and Calculation

Calibration Curve Construction
  • Plot the measured absorbance of the working standards on the y-axis against their corresponding concentrations (in µg/mL) on the x-axis.

  • Perform a linear regression analysis on the data points.

  • The resulting output should include the equation of the line (y = mx + c) and the coefficient of determination (R²). For a valid calibration, the R² value should ideally be ≥ 0.999.[9][10]

Table 1: Example Calibration Data

Concentration (µg/mL)Absorbance at 250 nm
0.0 (Blank)0.000
2.00.152
4.00.301
6.00.455
8.00.603
10.00.751
Linear Regression y = 0.075x + 0.001
0.9998
Calculation of Sample Concentration

The concentration of quinidine monohydrate in the measured sample solution can be calculated by rearranging the linear regression equation:

Concentration (µg/mL) = (Absorbance_sample - c) / m

Where:

  • Absorbance_sample is the measured absorbance of the sample solution.

  • m is the slope of the calibration curve.

  • c is the y-intercept of the calibration curve.

To find the amount of drug in the original dosage form, account for all dilution steps.

Example Calculation:

  • Measured absorbance of the final diluted sample = 0.528

  • Calculated concentration from curve = (0.528 - 0.001) / 0.075 = 7.03 µg/mL

  • This concentration is in the final diluted solution. To find the amount in the original tablet powder, multiply by the dilution factor: Concentration * (Final Volume / Aliquot Volume) 7.03 µg/mL * (50 mL / 5 mL) = 70.3 µg/mL (in the initial filtered solution)

  • Total amount in the 100 mL flask = 70.3 µg/mL * 100 mL = 7030 µg = 7.03 mg

  • This can then be compared to the initial weight of powder taken to determine the percentage of the label claim.

Method Validation: A Self-Validating System

To ensure the trustworthiness and reliability of this analytical method, it must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH) Q2(R1).[3][4][11] The objective of validation is to demonstrate that the procedure is suitable for its intended purpose.[4]

Diagram: Core Validation Parameters

G cluster_quant Quantitative Tests cluster_limit Limit Tests center Fit for Purpose (Validated Method) Linearity Linearity & Range center->Linearity Proves direct correlation Accuracy Accuracy center->Accuracy Shows closeness to true value Precision Precision center->Precision Demonstrates reproducibility Specificity Specificity center->Specificity Ensures no interference LOD LOD Linearity->LOD Determines slope for calculation LOQ LOQ Linearity->LOQ Determines slope for calculation

Caption: Interrelationship of key analytical validation parameters.

  • Linearity: Assessed by the R² value of the calibration curve over a specified range. The minimum range for an assay of a finished product should typically be 80% to 120% of the test concentration.[4]

  • Accuracy: Determined through spike-recovery studies. A known quantity of quinidine standard is added to a sample placebo, and the amount recovered is measured. The acceptance criterion is typically 98-102% recovery.[12]

  • Precision:

    • Repeatability (Intra-assay): The analysis of multiple replicates (e.g., n=6) of the same sample on the same day. Results are expressed as the Relative Standard Deviation (%RSD), which should typically be ≤ 2%.[9]

    • Intermediate Precision (Inter-assay): The analysis is repeated by a different analyst on a different day or with different equipment to assess reproducibility. The %RSD between data sets is evaluated.

  • Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as excipients. This can be demonstrated by comparing the UV spectrum of a placebo spiked with quinidine to that of a pure standard solution. The absence of interfering peaks from the placebo confirms specificity.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): These parameters indicate the sensitivity of the method. They can be calculated based on the standard deviation of the response and the slope of the calibration curve.[9]

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S)

    • Where σ = standard deviation of the y-intercepts of regression lines and S = the slope of the calibration curve.

References

  • Spectrophotometric Resolution Methods for Determination of Dimenhydrinate and Cinnarizine in Presence of their Toxic Impurities. (2023). Egyptian Journal of Chemistry.
  • An In-depth Technical Guide to the Physical Properties of Quinidine Hydrochloride Monohydrate. Benchchem.
  • SPECTROPHOTOMETRIC METHOD FOR THE DETERMINATION OF TRIMETAZIDINE DIHYDROCHLORIDE FROM PHARMACEUTICAL FORMS. (2011). Farmacia Journal.
  • The Spectrophotometric Determination of Certain Alkaloids and Application To Pharmaceutical Preparations. (1959). Journal of Pharmacy and Pharmacology.
  • Development and validation of the UV-Spectrophotometric method for determination of Diaveridine in bulk and in formulation. Revista Electronica de Veterinaria.
  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available at: [Link]

  • Quality Guidelines. International Council for Harmonisation (ICH). Available at: [Link]

  • Application Note and Protocol for the HPLC Analysis of Quinidine Hydrochloride Monohydrate. Benchchem.
  • QMS® Quinidine (QUIN) Package Insert. Thermo Fisher Scientific.
  • Laboratory 2 Determination of Quinine in Tonic Water by UV-Vis Absorbance Spectroscopy. University of California, Davis.
  • Quinidine. PubChem, National Institutes of Health. Available at: [Link]

  • Simple, sensitive, and validated spectrophotometric method for determination of vigabatrin in pharmaceutical formulation. (2021). Current Pharmaceutical Analysis.
  • Supporting Information: A molecular logic gate based on a quinidine-acrylamide copolymer. New Journal of Chemistry.
  • Quinidine Gluconate Extended-Release Tablets Monograph. (2021). USP-NF.
  • Spectrophotometric Methods in Pharmaceutical Analysis: Principles, Reagents, and Applications. (2024). Juniper Publishers.
  • ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (1995). European Medicines Agency.
  • Quinidine. NIST WebBook. National Institute of Standards and Technology. Available at: [Link]

  • Quinidine Sulfate Monograph. (2025). USP-NF.
  • UV spectrum of quinidine (IS). ResearchGate. Available at: [Link]

  • SPECTROPHOTOMETRIC METHODS IN THE ANALYSIS OF DRUGS IN PURE AND DOSAGE FORMS. (2016). TSI Journals.
  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). U.S. Food and Drug Administration.
  • Simple spectrophotometric methods for the quantitative analysis of two binary mixtures containing paracetamol as a major component. (2025). Scientific Reports, Nature.
  • USP Monographs: Quinidine Sulfate. USP29-NF24.
  • Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. International Journal of Research and Analytical Reviews (IJRAR).
  • ICH Guidelines for Analytical Method Validation Explained. (2025). AMSbio.
  • Quinidine. Wikipedia. Available at: [Link]

Sources

Method

Application Note: High-Precision Non-Aqueous Titration of Quinidine Monohydrate

Introduction & Scope Quinidine Monohydrate ( ), a Class Ia antiarrhythmic agent and stereoisomer of quinine, presents specific analytical challenges due to its weak basicity and low solubility in water. Aqueous acid-base...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Scope

Quinidine Monohydrate (


), a Class Ia antiarrhythmic agent and stereoisomer of quinine, presents specific analytical challenges due to its weak basicity and low solubility in water. Aqueous acid-base titrations often yield indistinct endpoints because water competes with the weak base for protons.

This Application Note details a Non-Aqueous Titration (NAT) protocol. By using glacial acetic acid as a solvent, we eliminate the leveling effect of water, effectively enhancing the basicity of Quinidine and sharpening the potentiometric or visual endpoint. This method is critical for researchers and QC professionals requiring high-purity assays where HPLC may be cost-prohibitive or unnecessary for bulk purity determination.

Scientific Principle: The Leveling Effect

The success of this assay relies on the Brønsted-Lowry theory applied to non-aqueous solvents.

  • Solvent Role: Glacial acetic acid is a protogenic solvent. It is acidic but acts as a base relative to Perchloric acid (

    
    ).
    
  • Onium Ion Formation: When

    
     is dissolved in acetic acid, it forms the acetonium ion (
    
    
    
    ), which is a powerful proton donor—much stronger than the hydronium ion (
    
    
    ) found in water.
  • Water Scavenging: Since the analyte is a monohydrate, the water of crystallization poses a threat. Water is a stronger base than the acetonium ion and will blunt the endpoint. Therefore, Acetic Anhydride is introduced to chemically consume the hydration water, converting it into acetic acid.

Reaction Mechanism

Quinidine contains two basic nitrogen atoms: the quinuclidine nitrogen (


) and the quinoline nitrogen (

). In this system, the titration typically targets the more basic quinuclidine nitrogen, resulting in a 1:1 stoichiometric reaction under standard conditions.
Workflow Visualization

QuinidineTitrationPrinciple cluster_0 Solvent Leveling Effect Perchloric Perchloric Acid (Titrant) Acetonium Acetonium Ion (CH3COOH2+) Super-Proton Donor Perchloric->Acetonium Dissociates in AceticSolvent Glacial Acetic Acid (Solvent) AceticSolvent->Acetonium Accepts Proton Product Quinidine Perchlorate (Protonated Salt) Acetonium->Product Transfers Proton Quinidine Quinidine Base (Analyte) Quinidine->Product Accepts Proton

Figure 1: The thermodynamic mechanism of non-aqueous titration, showing the formation of the highly reactive acetonium ion.

Materials & Equipment

Reagents
  • Analyte: Quinidine Monohydrate Reference Standard (RS).

  • Titrant: 0.1 N Perchloric Acid (

    
    ) in Glacial Acetic Acid.
    
  • Solvent: Glacial Acetic Acid (Anhydrous).

  • Water Scavenger: Acetic Anhydride (

    
    ).
    
  • Indicator (Visual): Crystal Violet TS (Test Solution).

  • Primary Standard: Potassium Hydrogen Phthalate (KHP) (dried at 120°C for 2 hours).

Equipment
  • Potentiometric Titrator: Equipped with a glass-calomel combination electrode (specifically modified with a saturated solution of Lithium Chloride in glacial acetic acid to prevent precipitation at the liquid junction).

  • Analytical Balance: Readability of 0.01 mg.

  • Fume Hood: Mandatory due to acetic acid vapors.

Experimental Protocol

Preparation of 0.1 N Perchloric Acid

Note: Perchloric acid is an oxidizer. Handle with extreme care.

  • Mix 8.5 mL of Perchloric Acid (70%) with 500 mL of Glacial Acetic Acid.

  • Add 21 mL of Acetic Anhydride. (This excess ensures removal of water from the 70% acid solution).

  • Allow the solution to cool and stand for 24 hours. This allows the anhydride to fully react with the water.

  • Dilute to 1000 mL with Glacial Acetic Acid.

Standardization (Factor Determination)

To ensure accuracy, the titrant must be standardized against KHP.

  • Weigh accurately ~700 mg of dried KHP into a titration vessel.

  • Dissolve in 50 mL of Glacial Acetic Acid.

  • Titrate with 0.1 N Perchloric Acid potentiometrically or using Crystal Violet (endpoint: violet to blue-green).

  • Calculation:

    
    
    Where 
    
    
    
    is weight in mg,
    
    
    is volume in mL, and 204.22 is the MW of KHP.
Quinidine Monohydrate Assay Procedure

Step 1: Sample Preparation Weigh accurately approximately 400 mg of Quinidine Monohydrate. Transfer to a 250 mL titration flask.

Step 2: Dissolution & Dehydration Add 50 mL of Glacial Acetic Acid. CRITICAL: Add 2 mL of Acetic Anhydride. Why? The analyte is a monohydrate. This step chemically removes the lattice water:



Allow to stand for 5-10 minutes to ensure complete dehydration.

Step 3: Titration

  • Potentiometric (Preferred): Immerse the electrode. Titrate with 0.1 N Perchloric Acid. Record the potential (mV) vs. Volume. The endpoint is the maximum of the first derivative (

    
    ).
    
  • Visual (Alternative): Add 2 drops of Crystal Violet TS. Titrate from violet to a blue-green endpoint.

Step 4: Blank Determination Perform a blank titration using 50 mL Glacial Acetic Acid + 2 mL Acetic Anhydride (without analyte). Subtract this volume from the sample volume.

Data Analysis & Calculation

Calculation Formula

The percentage purity of Quinidine Monohydrate is calculated as follows:



ParameterDescriptionValue / Unit

Volume of titrant for samplemL

Volume of titrant for blankmL

Normality of Perchloric Acidmeq/mL

Equivalency Factor342.43 mg/meq

Weight of Quinidine Monohydratemg

Note on Equivalency Factor (


): 
The Molecular Weight of Quinidine Monohydrate is 342.43  g/mol .
Assuming a 1:1 molar reaction (protonation of the quinuclidine nitrogen), the Equivalent Weight is equal to the Molecular Weight.


.
Experimental Workflow Diagram

AssayWorkflow Start Start: Weigh ~400mg Quinidine Monohydrate Dissolve Dissolve in 50mL Glacial Acetic Acid Start->Dissolve Dehydrate Add 2mL Acetic Anhydride (Remove Lattice Water) Dissolve->Dehydrate Critical Step Titrate Titrate with 0.1N HClO4 (Potentiometric/Crystal Violet) Dehydrate->Titrate Wait 10 mins Calc Calculate Purity (Eq Factor: 342.43) Titrate->Calc

Figure 2: Step-by-step execution flow for the assay of Quinidine Monohydrate.

Method Validation & Troubleshooting

To ensure Trustworthiness and Robustness , the following parameters must be monitored.

Troubleshooting Table
IssueProbable CauseCorrective Action
No distinct endpoint Water contamination in solvent.Ensure Acetic Anhydride was added and allowed to react. Check reagents for moisture.
Noisy Potentiometric Signal Clogged electrode junction.Replace standard KCl sleeve electrolyte with LiCl in Acetic Acid . KCl is insoluble in acetic acid and causes blockages.
Results consistently high Temperature fluctuation.Glacial acetic acid has a high coefficient of expansion (

). Record temperature during standardization and assay; apply correction factor if

.
Fading Endpoint (Visual) Atmospheric moisture absorption.Titrate rapidly or use a closed titration vessel flushed with nitrogen.
Validation Criteria (Self-Validating System)
  • Precision: RSD of 6 replicate injections should be

    
    .
    
  • Blank Volume: Should not exceed 0.1 mL. A high blank indicates solvent contamination.

  • Recovery: Spike recovery using pure standard should range between 98.0% - 102.0%.

References

  • United States Pharmacopeia (USP). General Chapter <541> Titrimetry. USP-NF.

  • Mendham, J., et al. Vogel's Textbook of Quantitative Chemical Analysis. 6th Edition. Pearson Education. (Standard reference for Non-Aqueous Titration theory).

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 441074, Quinidine.[Link]

  • British Pharmacopoeia. Appendix VIII B. Non-aqueous Titration.

Disclaimer: This protocol involves the use of hazardous chemicals (Perchloric acid, Glacial Acetic Acid). All procedures should be performed by trained personnel in a suitable laboratory environment.

Application

Application Note: Preparation of Quinidine-Based Chiral Stationary Phases (CSPs) via Thiol-Ene Click Chemistry

[1] Abstract & Scope This technical guide details the protocol for immobilizing Quinidine (a Cinchona alkaloid) onto silica gel to create a high-performance Chiral Stationary Phase (CSP). Unlike traditional carbamate-lin...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Abstract & Scope

This technical guide details the protocol for immobilizing Quinidine (a Cinchona alkaloid) onto silica gel to create a high-performance Chiral Stationary Phase (CSP). Unlike traditional carbamate-linkage methods which consume the secondary hydroxyl group, this protocol utilizes radical-mediated thiol-ene click chemistry . This approach targets the vinyl group at the C-3 position, preserving the quinuclidine nitrogen and the C-9 hydroxyl group—both critical for the multimodal chiral recognition mechanism (ionic interaction, H-bonding, and


-

stacking).

Primary Application: Enantioseparation of acidic chiral compounds (e.g., N-blocked amino acids, profens, and anionic drug conjugates) in Polar Organic Mode (POM) and Reversed-Phase (RP) conditions.

Pre-Synthesis Considerations

The Pseudoenantiomeric Concept

Quinidine (8R, 9S) is the pseudoenantiomer of Quinine (8S, 9R). While they are diastereomers, the spatial arrangement of the interaction sites around the chiral "cleft" acts as if they were mirror images.

  • Strategic Value: If a Quinine-based column elutes the (R)-enantiomer first, a Quinidine-based column will generally elute the (S)-enantiomer first. This "reversal" capability is vital for detecting trace enantiomeric impurities where the minor peak must elute before the major peak.[1]

Critical Material Preparation: Dehydration

The starting material is typically Quinidine Monohydrate (


). Water molecules interfere with accurate stoichiometry and can inhibit radical initiation efficiency in non-polar solvents.
  • Protocol:

    • Place Quinidine Monohydrate in a vacuum drying oven.

    • Heat to 110°C under reduced pressure (< 10 mbar) for 12 hours.

    • Alternative: Azeotropic distillation using toluene. Reflux Quinidine Monohydrate in toluene using a Dean-Stark trap until no water is collected, then evaporate the solvent.

    • Validation: Verify melting point increases from ~168°C (monohydrate) to 174-175°C (anhydrous).

Silica Support Selection
  • Particle Size: 3

    
    m or 5 
    
    
    
    m (spherical, fully porous).
  • Pore Size: 100 Å or 120 Å (sufficient for small molecule drugs).

  • Surface Area:

    
     300 
    
    
    
    (maximizes ligand loading).

Experimental Protocols

Workflow Overview

The synthesis involves two main steps: (1) Thiol-functionalization of the silica, followed by (2) Radical addition of Quinidine.

Step 1: Preparation of Thiol-Modified Silica

This step installs the "anchor" (thiol group) onto the silica surface.

Reagents:

  • Activated Silica Gel (dried at 160°C for 4 hours).

  • (3-Mercaptopropyl)trimethoxysilane (MPTMS).

  • Anhydrous Toluene.

  • Pyridine (Catalyst).

Procedure:

  • Suspend 5.0 g of dried silica in 50 mL of anhydrous toluene in a round-bottom flask.

  • Add 0.5 mL of Pyridine and 2.0 mL of MPTMS.

  • Reflux the mixture at 110°C for 24 hours under an inert atmosphere (

    
     or Ar).
    
  • Filtration: Filter the solid and wash extensively to remove unreacted silane.

    • Wash sequence: Toluene (

      
       mL), Methanol (
      
      
      
      mL), Diethyl Ether (
      
      
      mL).
  • Drying: Dry the Thiol-Silica in a vacuum oven at 60°C for 6 hours.

  • QC Check: Elemental Analysis should show Sulfur (S) content

    
     3-4% w/w.
    
Step 2: Immobilization of Quinidine (Thiol-Ene Click)

This step links the vinyl group of Quinidine to the surface thiol.

Reagents:

  • Thiol-Modified Silica (from Step 1).[2]

  • Quinidine (Anhydrous).[3]

  • AIBN (Azobisisobutyronitrile) – Radical Initiator.

  • Methanol/Chloroform (1:1 v/v) – Solvent.

Procedure:

  • Dissolve 1.5 g of Anhydrous Quinidine (approx. 5-fold molar excess relative to surface thiols) in 30 mL of Methanol/Chloroform.

  • Add 3.0 g of Thiol-Modified Silica.

  • Add 30 mg of AIBN.

  • Degassing: Bubble Nitrogen through the slurry for 15 minutes to remove Oxygen (Oxygen quenches radicals).

  • Reaction: Reflux at 65°C for 24 hours .

    • Note: Add a second portion of AIBN (15 mg) after 12 hours to ensure high conversion.

  • Washing: Filter and wash to remove non-covalently bound alkaloid.

    • Wash sequence: Methanol (

      
      ), Chloroform (
      
      
      
      ), Methanol (
      
      
      ).
  • End-Capping (Optional but Recommended): To minimize non-specific interactions from residual silanols, react the final phase with Hexamethyldisilazane (HMDS) in toluene (Reflux, 4 hours).

Visualization of Synthesis & Mechanism

Diagram 1: Synthesis Workflow

This diagram illustrates the chemical transformation from raw materials to the final CSP.

SynthesisWorkflow RawSilica Raw Silica Gel (Activated) ThiolSilica Thiol-Silica (Intermediate) RawSilica->ThiolSilica Reflux/Toluene MPTMS Linker: MPTMS MPTMS->ThiolSilica ClickRxn Thiol-Ene Click Reaction ThiolSilica->ClickRxn Quinidine Quinidine Monohydrate Drying Drying Process (- H2O) Quinidine->Drying AnhydrousQ Anhydrous Quinidine Drying->AnhydrousQ AnhydrousQ->ClickRxn AIBN Initiator: AIBN AIBN->ClickRxn FinalCSP Final Quinidine-CSP (Weak Anion Exchanger) ClickRxn->FinalCSP 65°C, 24h

Caption: Step-wise synthesis of Quinidine-CSP via radical-mediated thiol-ene addition.

Diagram 2: Chiral Recognition Mechanism

The "Cinchona Cleft" mechanism relies on simultaneous interactions.

Mechanism CSP_Ligand Immobilized Quinidine Ligand Ionic Ionic Interaction (Primary Anchor) CSP_Ligand->Ionic Quinuclidine N+ HBond Hydrogen Bonding (Directionality) CSP_Ligand->HBond C9-OH Group PiPi Pi-Pi Stacking (Stabilization) CSP_Ligand->PiPi Quinoline Ring Analyte Acidic Analyte (e.g., N-DNB-Leu) Analyte->Ionic Carboxylate (-) Analyte->HBond Amide/Carbonyl Analyte->PiPi Aromatic Group

Caption: Multimodal recognition mechanism showing the three-point interaction model.

Validation & Quality Control

Physicochemical Characterization

Before packing, the modified silica must be characterized to ensure successful ligand bonding.

ParameterMethodTarget SpecificationSignificance
Carbon Content (%C) Elemental Analysis10% - 14%Indicates ligand density.
Nitrogen Content (%N) Elemental Analysis1.5% - 2.5%Specific to Quinidine (2 N atoms).
Sulfur Content (%S) Elemental Analysis~3.0%Confirming linker stability.
Ligand Density Calculation250 - 350

mol/g
Optimal for separation capacity.
Chromatographic Evaluation

Pack the material into a stainless steel column (e.g.,


 mm) using a slurry packing method (Slurry solvent: Methanol; Propulsion solvent: Methanol/Water).

Standard Test Protocol (Polar Organic Mode):

  • Mobile Phase: Methanol / Acetic Acid / Triethylamine (98 : 1 : 1 v/v/v).

    • Note: The acid/base ratio modulates the ionization state of the weak anion exchanger.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25°C.

  • Detection: UV @ 254 nm.[4]

  • Probe Analytes:

    • N-3,5-Dinitrobenzoyl-Leucine (DNB-Leu): Standard probe for

      
      -
      
      
      
      and ionic interaction.
    • Ibuprofen: Represents chiral acidic drugs.

Success Criteria:

  • Selectivity Factor (

    
    ): 
    
    
    
    for DNB-Leu.
  • Resolution (

    
    ): 
    
    
    
    (Baseline separation).

Troubleshooting Guide (Self-Validating Systems)

ObservationRoot CauseCorrective Action
Low Retention (

)
Low ligand density.Check %N. If low, the click reaction failed. Ensure Quinidine was anhydrous and solvent was degassed (Oxygen inhibits AIBN).
Broad Peaks / Tailing Residual silanols.Perform end-capping with HMDS. Increase buffer concentration (Triethylamine) in mobile phase.
No Chiral Recognition Ligand degradation.Did you use UV initiation? High energy UV can degrade the alkaloid. Switch to thermal initiation (AIBN/65°C).
High Backpressure Fines generation.Silica was crushed during stirring. Use an overhead stirrer or gentle magnetic stirring. Do not use a stir bar directly on silica for long periods.

References

  • Lindner, W., et al. (2009).[5] Stationary phase-related investigations of quinine-based zwitterionic chiral stationary phases operated in anion-, cation-, and zwitterion-exchange modes.[5][6] Journal of Chromatography A. [5]

  • Lämmerhofer, M., & Lindner, W. (1996). Quinine and quinidine derivatives as chiral selectors: I. Brush type chiral stationary phases for high-performance liquid chromatography based on cinchona carbamates. Journal of Chromatography A.

  • Ilisz, I., et al. (2019). Cinchona Alkaloid-Based Zwitterionic Chiral Stationary Phases Applied for Liquid Chromatographic Enantiomer Separations: An Overview. Methods in Molecular Biology.

  • Sigma-Aldrich. (n.d.). Quinidine crystallized, >=98.0% (dried material).[7] Product Specification & Properties.[8][9][10][11]

  • Chemical Communications. (2011). A novel zwitterionic HILIC stationary phase based on “thiol-ene” click chemistry between cysteine and vinyl silica.[12] (Methodology Basis).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: HPLC Troubleshooting for Quinidine Samples

Introduction: The Chemistry of the Problem User: Why is my Quinidine peak tailing? I’m using a standard C18 column.

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Chemistry of the Problem

User: Why is my Quinidine peak tailing? I’m using a standard C18 column.

Scientist: The root cause lies in the molecular structure of Quinidine relative to your column chemistry. Quinidine is a basic alkaloid containing two key ionizable groups: the quinoline ring (pKa ~4.2) and the quinuclidine nitrogen (pKa ~8.8).

At typical HPLC pH levels (pH 3–7), the quinuclidine nitrogen is protonated (


). Standard silica-based C18 columns contain residual silanol groups (Si-OH)  on the stationary phase surface.[1][2] These silanols are weakly acidic (pKa ~3.5–4.5).

The Mechanism of Tailing: When your mobile phase pH is above 3.5, these silanols ionize (


). The positively charged Quinidine interacts electrostatically with the negatively charged silanols. This secondary interaction—acting like a weak cation exchanger—holds onto a portion of the analyte molecules longer than the bulk population, creating the "tail" you see on the chromatogram.

Diagnostic Framework

Before modifying your chemistry, we must rule out physical system failures. Use this logic flow to identify the source of the tailing.

Troubleshooting Logic Tree

TroubleshootingLogic Start START: Peak Tailing Observed Check1 Does the tailing affect ALL peaks? Start->Check1 Physical Physical/System Issue Check1->Physical Yes (All peaks tail) Chemical Chemical/Method Issue Check1->Chemical No (Only Quinidine tails) Action1 Check Extra-Column Volume (Tubing length, Detector cell) Physical->Action1 Action2 Check Column Void (Inlet frit clogged?) Physical->Action2 Action3 Is Mobile Phase pH > 3.0? Chemical->Action3 Action4 Add Amine Modifier (TEA) or Lower pH Action3->Action4 Yes Action5 Switch to Hybrid/BDS Column Action3->Action5 No (pH is already low)

Figure 1: Diagnostic logic to distinguish between system hardware failures (dead volume) and chemical interactions (silanol activity).

Chemical Optimization (The "How-To")

User: My system is fine. Other neutral peaks look sharp. How do I fix the Quinidine peak specifically?

Scientist: You need to suppress the secondary silanol interactions. We use a three-pronged approach: pH Control , Amine Modifiers , and Ionic Strength .

Strategy A: The "Silanol Suppression" Mobile Phase

This is the most effective fix for basic alkaloids.

  • Lower the pH: Operate at pH 2.5 – 3.0 .

    • Why: At pH < 3.0, the surface silanols are protonated (

      
      ) and neutral. They cannot ionically bind to the positively charged Quinidine.
      
  • Add Triethylamine (TEA): Add 5–10 mM TEA to the aqueous buffer.

    • Why: TEA is a small, basic amine. It saturates any remaining active silanol sites, effectively "blocking" them from the larger Quinidine molecule. This is competitive adsorption.

Strategy B: Ion-Pairing (Alternative)

If you cannot use TEA (e.g., MS detection sensitivity issues), use an ion-pairing agent like Methanesulfonic Acid or Hexanesulfonic Acid .

  • Mechanism:[2][3][4][5][6] The sulfonate anion pairs with the protonated Quinidine, neutralizing its charge and increasing retention via hydrophobic mechanisms rather than ionic ones.

Comparative Data: Effect of Mobile Phase Modifiers
ParameterStandard Phosphate (pH 4.[7]5)Phosphate (pH 2.5)Phosphate (pH 2.5) + 0.1% TEA
Tailing Factor (

)
2.4 (Fail)1.6 (Marginal)1.1 (Pass)
Retention Time (

)
VariableStableStable
Mechanism Strong Silanol InteractionSilanol SuppressionCompetitive Blocking

Hardware Selection: The Column

User: I am buying a new column. What specifications should I look for?

Scientist: Do not use a "generic" C18 column. For Quinidine, you require specific stationary phase attributes.

Recommended Column Specifications
  • Base Deactivated Silica (BDS): These columns undergo a chemical treatment to reduce metal impurities that increase silanol acidity.

  • End-Capping: Look for "Double End-Capped" or "Triple End-Capped." This process chemically bonds small groups (like trimethylsilane) to the residual silanols that the C18 ligand missed.

  • Hybrid Particles (Best Performance): Columns using hybrid organic-inorganic particles (e.g., Ethylene Bridged Hybrid - BEH) have significantly fewer surface silanols and are stable at high pH (up to pH 12), allowing you to run Quinidine in its neutral form (though low pH is still standard).

Mechanism of Action Diagram:

SilanolMechanism cluster_0 Standard C18 (No Modifier) cluster_1 Optimized (TEA + Low pH) Silanol Si-O(-) ... NH(+)-Quinidine (Strong Drag/Tailing) Blocked Si-OH (Neutral) OR Si-O(-) ... NH(+)-TEA Silanol->Blocked Add Acid + TEA Flow Quinidine flows freely (Sharp Peak)

Figure 2: At standard pH, Quinidine drags on ionized silanols. With Acid+TEA, silanols are neutralized or blocked by TEA.[6]

Experimental Protocol: Optimized Mobile Phase Preparation

User: Can you give me a specific recipe to try?

Scientist: Below is a robust starting method derived from standard alkaloid protocols.

Reagents
  • Potassium Dihydrogen Phosphate (

    
    )
    
  • Triethylamine (HPLC Grade)[1]

  • Phosphoric Acid (85%)

  • Acetonitrile (HPLC Grade)[8]

  • Water (Milli-Q / HPLC Grade)

Step-by-Step Preparation (1 Liter Aqueous Buffer)
  • Dissolve Salt: Dissolve 6.8 g of

    
     (50 mM) in 900 mL of HPLC grade water.
    
  • Add Modifier: Add 2.0 mL of Triethylamine (TEA).

    • Note: The solution will become basic and cloudy initially. Stir well.

  • Adjust pH: While stirring, dropwise add Phosphoric Acid until the pH reaches 2.5 ± 0.1 .

    • Critical: Do not adjust pH before adding TEA. The TEA affects the final pH significantly.

  • Dilute: Dilute to volume (1000 mL) with water.

  • Filter: Filter through a 0.45 µm Nylon filter .

    • Why: Removes particulates that clog frits (causing physical tailing).

Final Mobile Phase Composition
  • Isocratic: Buffer (pH 2.5 + TEA) : Acetonitrile (85:15 or 90:10).

  • Note: Quinidine elutes relatively early; adjust organic ratio to achieve

    
    .
    

References & Authority

  • United States Pharmacopeia (USP). General Chapter <621> Chromatography. (Defines Tailing Factor requirements, typically

    
    ). 
    
  • McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in high-performance liquid chromatography. Journal of Chromatography A. (Seminal work on silanol activity and basic drugs).

  • Agilent Technologies. Troubleshooting HPLC Peak Shape Issues. (Technical guide on split peaks and tailing).

  • Phenomenex. Troubleshooting: Peak Tailing. (Guide on column selection for basic compounds).

Sources

Optimization

Technical Support Center: Dehydration of Quinidine Monohydrate

Welcome to the Technical Support Center for the handling and processing of quinidine and its hydrated forms. This guide is intended for researchers, scientists, and drug development professionals.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the handling and processing of quinidine and its hydrated forms. This guide is intended for researchers, scientists, and drug development professionals. Here, you will find in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) related to the removal of the water of crystallization from quinidine monohydrate. Our goal is to provide you with the expertise and practical insights necessary to successfully and reliably prepare anhydrous quinidine for your research and development needs.

Introduction to Quinidine and its Hydrated State

Quinidine, a Class I antiarrhythmic agent and a diastereomer of quinine, is a critical compound in both clinical and research settings.[1][2] It is often supplied as a monohydrate, where one molecule of water is incorporated into the crystal lattice for every molecule of quinidine. For many applications, particularly in formulation development and certain analytical procedures, the presence of this water of crystallization can be undesirable, affecting properties like solubility, stability, and dissolution rates.[3] Therefore, a controlled and validated method for its removal is essential.

This guide will walk you through the principles and practical steps for the successful dehydration of quinidine monohydrate, ensuring the integrity of the final anhydrous product.

Frequently Asked Questions (FAQs)

Q1: Why do I need to remove the water of crystallization from quinidine monohydrate?

The presence of water in the crystal structure can significantly impact the physicochemical properties of the active pharmaceutical ingredient (API).[3] For instance, the anhydrous form may exhibit different solubility and dissolution profiles compared to the monohydrate, which can affect bioavailability. In formulation studies, the presence of water can lead to inconsistencies and potential interactions with excipients. Therefore, using the anhydrous form ensures a consistent and well-characterized starting material.

Q2: What are the primary methods for removing water of crystallization?

The most common methods for dehydrating pharmaceutical hydrates include:

  • Thermal Dehydration: Involves heating the material to a temperature where the water of crystallization is driven off. This can be done in a conventional oven or a vacuum oven.

  • Vacuum Drying: This method utilizes reduced pressure to lower the boiling point of water, allowing for dehydration at a lower temperature, which is beneficial for heat-sensitive compounds.

  • Desiccant Drying: Involves placing the hydrated compound in a sealed container with a desiccant material that absorbs moisture. This is a gentle method but can be slower than thermal or vacuum drying.

The choice of method depends on the thermal stability of the compound and the desired rate of dehydration.

Q3: Is quinidine sensitive to heat? Will heating cause it to degrade?

Quinidine is a relatively stable molecule. Thermal analysis studies have shown that it is stable up to approximately 250°C.[4] The temperatures required for the removal of water of crystallization are significantly lower than this decomposition temperature. However, prolonged exposure to even moderate heat, especially in the presence of oxygen, can potentially lead to degradation. Therefore, it is crucial to use the lowest effective temperature and to monitor the process carefully.

Q4: How can I be sure that all the water has been removed?

Several analytical techniques can be used to confirm the complete removal of water of crystallization:

  • Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as it is heated. A complete dehydration will be indicated by a weight loss corresponding to the theoretical water content of the monohydrate, followed by a stable baseline until the decomposition temperature.

  • Karl Fischer Titration: This is a highly specific and accurate method for determining the water content in a sample.[5][6][7][8][9] It is considered the gold standard for water content analysis in the pharmaceutical industry.[9]

  • Spectroscopic Methods (FTIR and Raman): The presence of water of crystallization gives rise to characteristic peaks in the infrared and Raman spectra. The disappearance of these peaks can be used to monitor the dehydration process.

Q5: What are the visual differences between quinidine monohydrate and anhydrous quinidine?

While there may be subtle differences in the crystalline appearance, visual inspection is not a reliable method for confirming dehydration. Analytical techniques are necessary for definitive confirmation.

Experimental Protocols

Here, we provide detailed, step-by-step methodologies for the dehydration of quinidine monohydrate and the subsequent verification of its anhydrous state.

Protocol 1: Thermal Dehydration in a Vacuum Oven

This is the recommended method as it combines the efficiency of heating with the gentleness of reduced pressure, minimizing the risk of thermal degradation.

Materials and Equipment:

  • Quinidine Monohydrate

  • Vacuum oven with precise temperature control

  • Shallow, heat-resistant glass dish (e.g., petri dish or watch glass)

  • Spatula

  • Analytical balance

Procedure:

  • Sample Preparation: Spread a thin, even layer of quinidine monohydrate powder in the glass dish. A thin layer facilitates uniform heating and efficient water removal.

  • Oven Setup: Preheat the vacuum oven to the desired temperature. A starting point of 70-80°C is recommended.

  • Drying: Place the dish containing the sample into the preheated oven.

  • Vacuum Application: Gradually apply a vacuum to the oven. A pressure of 20-30 inches of Hg is typically sufficient. Applying the vacuum gradually prevents the powder from being disturbed.

  • Drying Time: Dry the sample for a predetermined period. A starting point of 4-6 hours is recommended. The optimal time should be determined through validation studies.

  • Cooling: After the drying period, release the vacuum and allow the oven and sample to cool to room temperature before removing the dish. This prevents the hot, anhydrous material from readily reabsorbing atmospheric moisture.

  • Storage: Immediately transfer the dried, anhydrous quinidine to a desiccator for storage to prevent rehydration.

Protocol 2: Verification of Dehydration

It is crucial to verify the successful removal of water and to confirm the integrity of the anhydrous quinidine.

Principle: Karl Fischer titration is a specific chemical method for the determination of water content.[5][6][7][8][9]

Procedure:

The specific parameters for Karl Fischer titration will depend on the instrument used. Follow the manufacturer's instructions for your specific titrator. A coulometric titrator is generally preferred for the low water content expected in a successfully dried sample.

Principle: The O-H stretching and bending vibrations of the water of crystallization give rise to characteristic absorption bands in the FTIR spectrum. These bands will be absent in the spectrum of the anhydrous form.

Procedure:

  • Acquire an FTIR spectrum of the starting quinidine monohydrate.

  • Acquire an FTIR spectrum of the dried, anhydrous quinidine.

  • Compare the two spectra. Look for the disappearance of broad absorption bands in the region of 3400-3600 cm⁻¹ (O-H stretching) and a sharper peak around 1600-1650 cm⁻¹ (H-O-H bending) in the spectrum of the anhydrous sample.

Principle: TGA measures the mass loss of a sample as a function of temperature, while DSC measures the heat flow into or out of a sample.[10] For quinidine monohydrate, TGA will show a mass loss corresponding to the water of crystallization, and DSC will show an endothermic peak associated with the energy required to remove the water.

Procedure:

  • Run a TGA/DSC analysis on a small sample of the quinidine monohydrate.

  • Run a TGA/DSC analysis on a small sample of the dried, anhydrous quinidine.

  • The TGA thermogram of the monohydrate should show a weight loss of approximately 4.8% (the theoretical water content of quinidine monohydrate). The thermogram of the anhydrous sample should show no significant weight loss in the dehydration temperature range.

  • The DSC thermogram of the monohydrate will show an endotherm corresponding to the dehydration event. This endotherm will be absent in the thermogram of the anhydrous sample.

Troubleshooting Guide

Issue Potential Cause Recommended Action
Incomplete Dehydration (Residual Water Detected) 1. Insufficient drying time. 2. Drying temperature too low. 3. Sample layer too thick.1. Increase the drying time and re-analyze. 2. Increase the oven temperature in small increments (e.g., 5°C) and re-analyze. 3. Ensure the sample is spread in a thin, even layer.
Sample Discoloration (Yellowing or Browning) 1. Thermal degradation due to excessive temperature. 2. Oxidation.1. Reduce the drying temperature. Consider using a lower temperature for a longer duration. 2. If using a conventional oven, consider switching to a vacuum oven to reduce oxygen exposure.
Inconsistent Results Between Batches 1. Variation in starting material. 2. Inconsistent drying parameters. 3. Rehydration of the anhydrous product.1. Ensure the starting material is from a single, well-characterized batch. 2. Carefully control and document all drying parameters (temperature, pressure, time). 3. Ensure the anhydrous product is cooled to room temperature before removal from the oven and is immediately stored in a desiccator.
Anhydrous Product Quickly Regains Water 1. High ambient humidity. 2. Improper storage.1. Handle the anhydrous product in a low-humidity environment (e.g., a glove box with a desiccant). 2. Store the anhydrous product in a tightly sealed container within a desiccator containing a fresh, active desiccant.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the process of removing the water of crystallization from quinidine monohydrate and verifying the final product.

Dehydration_Workflow cluster_preparation Preparation cluster_dehydration Dehydration cluster_verification Verification cluster_storage Storage start Quinidine Monohydrate prep Spread Thin Layer start->prep drying Vacuum Oven (70-80°C, 4-6h) prep->drying kf Karl Fischer Titration drying->kf ftir FTIR Spectroscopy drying->ftir tga_dsc TGA/DSC Analysis drying->tga_dsc storage Store in Desiccator kf->storage ftir->storage tga_dsc->storage end Anhydrous Quinidine storage->end

Dehydration and Verification Workflow

Logical Relationship of Analytical Techniques

The following diagram illustrates the relationship between the different analytical techniques used to characterize the dehydration process.

Analytical_Techniques cluster_quantitative Quantitative Analysis cluster_qualitative Qualitative & Structural Analysis Dehydration Dehydration Process TGA TGA (Mass Loss) Dehydration->TGA monitors DSC DSC (Thermal Events) Dehydration->DSC characterizes FTIR FTIR (Functional Groups) Dehydration->FTIR monitors Raman Raman (Molecular Vibrations) Dehydration->Raman monitors KF Karl Fischer (Water Content) TGA->KF complements FTIR->Raman complements

Sources

Troubleshooting

resolving solubility issues of quinidine monohydrate in phosphate buffer

The following technical guide serves as a specialized support resource for researchers encountering solubility challenges with Quinidine Monohydrate in phosphate buffer systems. Subject: Resolving Solubility Issues of Qu...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide serves as a specialized support resource for researchers encountering solubility challenges with Quinidine Monohydrate in phosphate buffer systems.

Subject: Resolving Solubility Issues of Quinidine Monohydrate in Phosphate Buffer Ticket ID: SOL-QND-004 Responder: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary

Quinidine Monohydrate (CAS: 56-54-2) presents a classic "weak base" solubility challenge.[1] Its solubility is strictly pH-dependent.[1] In standard Phosphate Buffered Saline (PBS) at pH 7.4, the compound is predominantly in its unionized, hydrophobic form, leading to rapid precipitation or failure to dissolve.[1]

The Root Cause: The primary pKa of the quinuclidine nitrogen is approximately 8.5 .[1] At pH 7.4, the equilibrium shifts significantly toward the unionized base, which has poor aqueous solubility (< 0.1 mg/mL).[1] Furthermore, high ionic strength buffers can induce a "salting-out" effect, exacerbating the issue.[1]

Module 1: The Chemistry of the Crash (Diagnostic)[1]

Q: Why does my Quinidine precipitate immediately upon adding it to PBS (pH 7.4)?

A: You are fighting the Henderson-Hasselbalch equation.[1] Quinidine acts as a weak base with two pKa values: ~4.2 (quinoline ring) and ~8.5 (quinuclidine ring).[1]

  • At pH < 4.0: Both nitrogens are protonated (dicationic).[1] Solubility is high.

  • At pH 7.4: The pH is close to the pKa (8.5).[1] A significant fraction exists as the unionized free base, which is hydrophobic.[1]

  • The Phosphate Factor: While phosphate itself doesn't form an insoluble salt as aggressively as sulfate might with calcium, the high ionic strength of standard PBS reduces the activity of water, effectively "squeezing" the hydrophobic quinidine molecules out of solution (Salting Out).[1]

Q: I dissolved it in DMSO first, but it still crashed out when I added the buffer. Why?

A: This is known as "solvent shock."[1] When you introduce a concentrated DMSO stock (where Quinidine is soluble >25 mg/mL) into an aqueous buffer, the solvent environment changes instantaneously.[1] If the final pH of the mixture remains near 7.4, the water's polarity dominates, and the quinidine molecules aggregate faster than they can disperse.[1]

The Fix: You must control the rate of addition and the final pH .[1] (See Experimental Protocols below).

Module 2: Visualizing the Failure Mode

The following logic flow illustrates why standard protocols fail and how to intervene.

QuinidineSolubility Start Start: Quinidine Monohydrate Solid DirectAdd Direct Addition to PBS (pH 7.4) Start->DirectAdd PreDissolve Pre-dissolve in DMSO/Ethanol Start->PreDissolve ResultFail1 FAILURE: Particulates/Cloudiness (Unionized Base Precipitation) DirectAdd->ResultFail1 Low Solubility (<0.5 mg/mL) Dilution Dilute into Buffer PreDissolve->Dilution CheckPH Is Buffer pH > 7.0? Dilution->CheckPH Precipitation Precipitation Risk High (Proximity to pKa 8.5) CheckPH->Precipitation Yes (Physiological pH) Soluble Stable Solution CheckPH->Soluble No (Acidic pH < 6.0) Precipitation->ResultFail1 Rapid Aggregation

Figure 1: Solubility failure pathways for Quinidine in aqueous buffers.[1] Note the critical dependency on pH relative to the pKa of 8.5.

Module 3: Proven Solutions & Protocols

Protocol A: The "Acid-Drop" Method (Recommended for High Concentrations)

Best for: Stock solutions requiring stability > 24 hours.[1]

Theory: By lowering the pH slightly below the pKa, you force protonation, drastically increasing solubility without using excessive organic solvents.[1]

  • Weigh: 10 mg Quinidine Monohydrate.

  • Initial Solvent: Add 500 µL of 0.1 M HCl (or Acetic Acid). Vortex until clear.

    • Why: This converts the base to the soluble hydrochloride or acetate salt immediately.[1]

  • Dilution: Slowly add Phosphate Buffer (pH adjusted to 6.0 or lower if experimental tolerance allows) to final volume.

  • Verification: Check pH. If it drifts > 6.5, turbidity may return.[1]

Protocol B: The "Cosolvent Spike" (Recommended for Physiological Assays)

Best for: Cell culture or physiological bath applications where pH 7.4 is mandatory.

Theory: Use a water-miscible organic solvent to shield the hydrophobic regions of the molecule during the transition to the aqueous phase.[1]

ComponentVolume/MassConcentration
Quinidine Monohydrate10 mgSolid
Step 1: DMSO (Anhydrous)200 µL50 mg/mL (Stock)
Step 2: Vortex30 secClear Solution
Step 3: PBS (Warm, 37°C)9.8 mLFinal: 1 mg/mL

Critical Step: Add the DMSO stock dropwise into the vortexing warm buffer.[1] Do not add buffer to the DMSO.

  • Note: This yields a 2% DMSO final concentration.[1] Ensure your biological controls account for this vehicle.

Module 4: Troubleshooting FAQ

Q: Can I use ethanol instead of DMSO?

A: Yes, ethanol is a viable alternative (solubility ~100 mg/mL).[1] However, ethanol evaporates faster, potentially changing stock concentration over time.[1] DMSO is preferred for stability, but Ethanol is preferred if your cells are DMSO-sensitive.[1]

Q: My solution was clear, but crystals appeared after 2 hours.

A: This is "delayed nucleation."[1] You likely created a supersaturated solution.

  • Fix: Filter the solution through a 0.22 µm PVDF filter immediately after preparation to remove micro-nuclei that trigger crystal growth.[1]

  • Storage: Do not refrigerate aqueous quinidine solutions; cold temperatures decrease solubility and promote precipitation.[1] Store at Room Temperature (RT) protected from light.

Q: Is "Quinidine Phosphate" a better salt to buy?

A: Not necessarily. While salt forms (Sulfate, Gluconate) are generally more soluble than the free base, once they dissolve in a phosphate buffer, the common ion effect and the pH dictate the equilibrium.[1] If the pH is 7.4, the salt dissociates, and the base deprotonates, leading you back to the same solubility limit as the monohydrate.[1]

Reference Data

Solubility Profile of Quinidine
Solvent / MediumSolubility Limit (Approx.)[1][2][3][4]Notes
Water (pH 7.0)< 0.5 mg/mLPoor solubility
Ethanol~100 mg/mLGood cosolvent
DMSO> 25 mg/mLPreferred stock solvent
0.1 N HCl> 50 mg/mLForms soluble salt
PBS (pH 7.[1]4)< 0.1 mg/mLProblematic
References
  • PubChem. Quinidine Compound Summary. National Library of Medicine.[1] [Link][1]

  • DrugBank. Quinidine: Pharmacology and Solubility Data.[1][Link][1]

Sources

Optimization

Technical Support Center: Minimizing Quinidine Non-Specific Binding (NSB)

Case ID: QND-NSB-001 Topic: Minimizing non-specific binding of Quinidine in plastic labware Assigned Specialist: Senior Application Scientist, ADME/Tox Division Introduction: The "Invisible" Loss Welcome to the Technical...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: QND-NSB-001 Topic: Minimizing non-specific binding of Quinidine in plastic labware Assigned Specialist: Senior Application Scientist, ADME/Tox Division

Introduction: The "Invisible" Loss

Welcome to the Technical Support Center. You are likely here because your Quinidine recovery rates are dropping below 80%, or your


 curves are shifting inexplicably.

Quinidine is a lipophilic, basic compound (


, 

). In standard laboratory environments, it acts as a "sticky" molecule. It adheres to the hydrophobic surfaces of standard polypropylene (PP) and polystyrene (PS) through Van der Waals forces, and its positive charge at physiological pH interacts with the negatively charged residues often found on plastic surfaces derived from mold release agents.

This guide moves beyond generic advice. We will engineer a containment system that keeps Quinidine in solution and available for analysis.

Module 1: Material Selection (The First Line of Defense)

Q: I am using standard polypropylene 96-well plates. Why is my recovery only ~60%?

A: Standard polypropylene (PP) is hydrophobic.[1] Quinidine, being lipophilic, partitions out of the aqueous buffer and onto the plastic wall. This is not a chemical reaction; it is a physical adsorption equilibrium.

The Fix: You must change the surface energy of your vessel.

Material TypeSuitabilityMechanism of ActionRecommendation
Standard Polypropylene (PP) 🔴 High Risk Hydrophobic interaction + electrostatic attraction.Avoid for concentrations < 1

M.
Polystyrene (PS) 🔴 Critical Failure High adsorption.Never use for Quinidine storage.
Low-Binding PP (e.g., Eppendorf LoBind®) 🟢 Recommended Polymer modification reduces surface charge and hydrophobicity.Standard for daily workflows.
Glass / Glass-Coated 🟢 Gold Standard Hydrophilic surface; minimal interaction.Mandatory for long-term storage or stock solutions.
PTFE (Teflon) 🟢 Excellent Chemically inert.Used in RED device base plates.[2][3][4]

Technical Insight: If you cannot switch to glass, use Eppendorf Protein LoBind tubes/plates. Data indicates that for lipophilic bases, recovery improves from ~60% (Standard PP) to >90% (LoBind) after 24 hours [1][2].

Module 2: Buffer Chemistry & Additives

Q: Can I just add BSA to block the binding?

A: Proceed with caution.

  • The Trap: Bovine Serum Albumin (BSA) will coat the plastic and prevent NSB, BUT Quinidine binds to albumin (

    
     interactions). If you add BSA to a "receiver" buffer in a dialysis experiment to stop wall-binding, you are artificially driving the equilibrium across the membrane, invalidating your "free fraction" calculation.
    
  • The Solution: Use Solutol® HS 15 (0.01% v/v) or Tween-20 (0.05%) only if compatible with your downstream LC-MS method. Solutol has been shown to mitigate NSB in equilibrium dialysis without significantly binding the drug itself [3].

Q: How does pH affect binding? A: At pH 7.4, Quinidine is cationic. Standard plastics often carry a negative surface charge.

  • Protocol Adjustment: Ensure your buffer has sufficient ionic strength (e.g., 100 mM phosphate) to shield these electrostatic interactions. Avoid low-ionic strength buffers (like 10 mM Tris) in standard plastics.

Module 3: The Self-Validating Workflow (Equilibrium Dialysis)

If you are running a Rapid Equilibrium Dialysis (RED) assay, you must validate that the drug is not being lost to the device itself.

Protocol: Mass Balance Assessment

Objective: Determine if Quinidine is lost to the membrane or plastic walls during the 4-hour incubation.

  • Preparation: Prepare Quinidine at 1

    
    M in your assay buffer (e.g., PBS).
    
  • Control (

    
    ):  Aliquot 100 
    
    
    
    L directly into a Glass vial. Store at 4°C.
  • Experiment: Load 200

    
    L of the Quinidine solution into the Donor chamber of the RED device. Load buffer into the Receiver.
    
  • Incubation: Incubate at 37°C for 4 hours (standard equilibrium time).

  • Harvest:

    • Remove volume from Donor (

      
      ).
      
    • Remove volume from Receiver (

      
      ).
      
    • Crucial Step: Perform a solvent rinse (50:50 Methanol:Water) of the empty chambers to recover adsorbed drug (

      
      ).
      
  • Analysis: Quantify all fractions via LC-MS/MS.

  • Calculation:

    
    
    

Pass Criteria: Total Recovery > 85%. Fail Action: If < 85%, pre-saturate the device or switch to glass inserts if available.

Module 4: Visualization of Mechanisms & Workflows

Figure 1: The Adsorption Mechanism

Caption: Quinidine (cationic/lipophilic) adheres to standard plastic via hydrophobic partitioning and electrostatic attraction. Low-binding surfaces block this interaction.

AdsorptionMechanism cluster_0 Standard Polypropylene Surface cluster_1 Low-Binding / Glass Surface Surface Plastic Wall (Hydrophobic / Neg. Charge) Interaction NSB Event: Van der Waals + Electrostatic Surface->Interaction Attracts Quinidine Quinidine (Lipophilic / Pos. Charge) Quinidine->Interaction Diffuses Surface2 Inert Wall (Hydrophilic / Neutral) Quinidine2 Quinidine (Remains in Solution) Surface2->Quinidine2 Repels / No Interaction

Figure 2: Troubleshooting Decision Tree

Caption: Step-by-step logic to resolve low recovery issues in Quinidine assays.

TroubleshootingTree Start Issue: Low Quinidine Recovery (<80%) CheckMat 1. Check Labware Material Start->CheckMat IsGlass Is it Glass or LoBind? CheckMat->IsGlass Switch Action: Switch to Eppendorf LoBind or Glass Coated Plates IsGlass->Switch No CheckSolvent 2. Check Solvent/Buffer IsGlass->CheckSolvent Yes No No (Standard PP) Yes Yes IsAdd Are additives used? CheckSolvent->IsAdd AddSolutol Action: Add 0.01% Solutol HS 15 to buffer (if assay permits) IsAdd->AddSolutol No CheckSat 3. Check Saturation IsAdd->CheckSat Yes SatStep Action: Pre-saturate device with 10uM Quinidine for 1hr CheckSat->SatStep

References

  • Eppendorf AG. (2023). Comparative Analysis of Protein and Drug Recovery Rates in LoBind vs Standard Tubes. Application Note 382.[1] [Link]

  • Riccardi, K. et al. (2015). A Novel Method for Preventing Non-specific Binding in Equilibrium Dialysis Assays Using Solutol® as an Additive.[5] Pharmaceutical Research. [Link]

  • Kessler, K. M., & Perez, G. O. (1981).[6] Decreased quinidine plasma protein binding during hemodialysis.[6] Clinical Pharmacology and Therapeutics.[6] [Link]

Sources

Troubleshooting

Technical Support Center: Quinidine Monohydrate Degradation Analysis

Subject: LC-MS/MS Method Development & Degradation Profiling for Quinidine Monohydrate Ticket ID: #QM-LCMS-DEV-001 Assigned Specialist: Senior Application Scientist, Analytical Development Introduction Welcome to the tec...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: LC-MS/MS Method Development & Degradation Profiling for Quinidine Monohydrate Ticket ID: #QM-LCMS-DEV-001 Assigned Specialist: Senior Application Scientist, Analytical Development

Introduction

Welcome to the technical support center. You are likely here because Quinidine Monohydrate (


) presents a unique set of analytical challenges. As a diastereomer of quinine with a complex quinuclidine-quinoline structure, it is prone to specific degradation pathways (photolytic and oxidative) and suffers from isobaric interference.

This guide moves beyond basic operation to address the causality of experimental failure and the logic of structural elucidation.

Module 1: Method Development & Optimization

Q: I cannot separate Quinidine from its isomer, Quinine, and the degradation product Quinotoxine. All appear at m/z 325. What is the fix?

A: This is the most common failure mode. All three compounds have the same molecular weight (


, detected as 

). Separation relies on stereoselectivity, not mass.

The Protocol:

  • Stationary Phase: Do not use a standard C18 column. You require a column with high stereoselectivity.

    • Recommendation: Use a Pentafluorophenyl (PFP) column or a C18 column with high carbon load and end-capping (e.g., Waters XSelect CSH C18 or equivalent). PFP phases offer

      
      -
      
      
      
      interactions that differentiate the quinoline rings' spatial orientation.
  • Mobile Phase Modifiers:

    • Use Ammonium Formate (10-20 mM) adjusted to pH 3.0 - 3.5 with Formic Acid.

    • Why? At low pH, the quinuclidine nitrogen (

      
      ) and quinoline nitrogen (
      
      
      
      ) are protonated. This prevents peak tailing caused by silanol interactions and improves peak shape, which is critical for resolving closely eluting isomers.
Q: My MS sensitivity is low in the presence of phosphate buffers. Can I use them?

A: No. Phosphate buffers are non-volatile and will suppress ionization in Electrospray Ionization (ESI) and clog the source.

  • Switch to: Volatile buffers like Ammonium Formate or Ammonium Acetate.

  • Troubleshooting: If you see adducts (e.g.,

    
    , 
    
    
    
    ), your mobile phase or glassware is contaminated. Quinidine ionizes strongly as
    
    
    .

Module 2: Degradation Pathway Identification

Visualizing the Workflow

The following diagram outlines the critical path for identifying degradants, from stress testing to structural elucidation.

Quinidine_Workflow Start Quinidine Monohydrate Sample Stress Forced Degradation (ICH Q1A) Acid, Base, Ox, Light Start->Stress LC LC Separation (PFP or C18, pH 3.0) Stress->LC MS Q-TOF / Orbitrap MS (ESI+ Mode) LC->MS Data Data Processing Extract Ion Chromatograms (EIC) MS->Data Decision Is m/z = 325.4? Data->Decision Iso Isomers/Rearrangement (Quinine, Quinotoxine) Decision->Iso Yes Ox Oxidation Products (N-Oxides: m/z 341) Decision->Ox m/z +16 Cleave Cleavage Products (m/z < 325) Decision->Cleave m/z < Parent

Caption: Workflow for the systematic identification of Quinidine degradation products using LC-MS/MS.

Degradation Logic Table

Use this table to correlate stress conditions with observed mass shifts.

Stress ConditionPrimary MechanismExpected Mass Shift (

)
Key Degradant Identity
Oxidation (

)
N-oxidation, Hydroxylation+16 Da (

)
Quinidine N-oxide (Major), 3-Hydroxyquinidine
Photolysis (UV/Vis)Oxidation of vinyl group+16 Da, +32 DaVinyl-modified derivatives
Acid/Thermal Isomerization/Ring Opening0 Da (

)
Quinotoxine (Ring opening), Quinine (Epimerization)
Synthesis Impurity Hydrogenation+2 Da (

)
Dihydroquinidine (Not a degradant, but common impurity)

Module 3: Mass Spectral Interpretation

Q: How do I distinguish Quinidine from Quinotoxine if they have the same mass?

A: You must use MS/MS fragmentation patterns . The structural difference lies in the quinuclidine ring.

  • Quinidine: Contains an intact quinuclidine ring and a secondary alcohol.

  • Quinotoxine: The quinuclidine ring is cleaved (opened) to form a secondary amine and a ketone.

Diagnostic Fragmentation:

  • Quinidine (

    
    ): 
    
    • m/z 307: Loss of water (

      
      , -18 Da). Very common due to the secondary alcohol.
      
    • m/z 172: Quinoline moiety fragment.

    • m/z 160: Quinuclidine moiety fragment (often seen in high energy collisions).

  • Quinotoxine (

    
    ): 
    
    • Due to the ring opening and ketone formation, the "loss of water" (m/z 307) pathway is energetically different and often less dominant than in the alcohol-containing parent.

    • Look for unique fragments related to the aliphatic chain formed by the ring opening.

Q: I see a peak at m/z 341. Is it an N-oxide or a Hydroxyl?

A: Both result in


.
  • Retention Time: N-oxides are much more polar than the parent drug. They will elute significantly earlier on a C18 column. Hydroxylated species (e.g., on the quinoline ring) are less polar than N-oxides and elute closer to the parent.

  • Fragmentation:

    • N-oxide: Often shows a characteristic loss of oxygen (

      
      ) to regenerate the parent ion m/z 325 in MS/MS.
      
    • Hydroxyl: Will typically lose water (

      
      ) or retain the oxygen on the fragment ion.
      

Standard Forced Degradation Protocol

To generate the samples for this analysis, follow this validated stress testing protocol (based on ICH Q1A).

1. Acid Hydrolysis:

  • Mix

    
     of 
    
    
    
    Quinidine stock with
    
    
    of
    
    
    .
  • Heat at

    
     for 4 hours.
    
  • Target: Ring cleavage, isomerization.

2. Base Hydrolysis:

  • Mix

    
     stock with 
    
    
    
    of
    
    
    .
  • Heat at

    
     for 4 hours.
    
  • Target: Epimerization.

3. Oxidative Stress:

  • Mix

    
     stock with 
    
    
    
    of
    
    
    .
  • Keep at room temperature for 24 hours.

  • Target: N-oxides, vinyl group oxidation.

4. Photolytic Stress:

  • Expose solid powder and solution to

    
     million lux hours (approx 5-7 days in UV chamber).
    
  • Target: Photodegradants (often complex mixtures).

References

  • ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2).[1] International Conference on Harmonisation.[1][2] Link

  • Vlase, L., et al. (2010).[3] High throughput quantification of quinidine in human plasma by LC/MS/MS for therapeutic drug monitoring.[3] Journal of Pharmaceutical and Biomedical Analysis. Link

  • Edstein, M. D., et al. (1990).[4] Simultaneous measurement of quinine and quinidine in human plasma, whole blood, and erythrocytes by high-performance liquid chromatography with fluorescence detection.[4] Therapeutic Drug Monitoring.[3][4] Link

  • Niederkofler, E. E., et al. (2003). Simultaneous determination of quinine and quinidine in plasma and urine by LC-MS/MS. Journal of Chromatography B.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Oral Bioavailability of Quinidine Salts: Sulfate vs. Gluconate

For researchers, scientists, and drug development professionals, the selection of an appropriate salt form for an active pharmaceutical ingredient (API) is a critical decision that profoundly impacts a drug's clinical pe...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the selection of an appropriate salt form for an active pharmaceutical ingredient (API) is a critical decision that profoundly impacts a drug's clinical performance. This guide provides an in-depth technical comparison of the oral bioavailability of two commonly used salts of the antiarrhythmic and antimalarial drug, quinidine: quinidine sulfate and quinidine gluconate. By examining the underlying physicochemical properties and reviewing key pharmacokinetic studies, this document aims to provide a clear, evidence-based understanding of their respective advantages and disadvantages.

Introduction to Quinidine and the Significance of Salt Form Selection

Quinidine, a stereoisomer of quinine, is a class IA antiarrhythmic agent used in the management of various cardiac arrhythmias.[1] Its therapeutic efficacy is directly related to its concentration in the plasma, which in turn is governed by its absorption, distribution, metabolism, and excretion (ADME) profile. The oral bioavailability of quinidine, which is approximately 70-85%, can be influenced by the choice of its salt form.[1][2] Different salt forms can exhibit variations in fundamental properties such as solubility and dissolution rate, which are key determinants of oral absorption.

Quinidine sulfate is available in immediate-release and extended-release formulations, while quinidine gluconate is primarily available in extended-release preparations.[3] The selection between these salts can impact the rate and extent of drug absorption, influencing the onset of action, peak plasma concentrations, and the potential for adverse effects.

Physicochemical Properties Influencing Bioavailability

The oral bioavailability of a drug is intrinsically linked to its ability to dissolve in the gastrointestinal fluids and permeate the intestinal membrane. The choice of salt form can significantly alter these characteristics.

Solubility: Quinidine sulfate is described as slightly soluble in water, whereas quinidine gluconate is more soluble.[2] The higher aqueous solubility of the gluconate salt is a factor that can influence its dissolution characteristics.

Comparative Bioavailability and Pharmacokinetics: Experimental Evidence

Clinical studies comparing the bioavailability of quinidine sulfate and quinidine gluconate provide valuable insights into their in vivo performance.

Rate of Absorption (Tmax)

Studies have consistently shown that immediate-release quinidine sulfate is more rapidly absorbed than sustained-release quinidine gluconate. Peak plasma concentrations (Tmax) for immediate-release quinidine sulfate are typically reached in about 1 to 2 hours.[2][3] In contrast, the Tmax for extended-release quinidine gluconate is longer, generally occurring at 3 to 5 hours post-administration.[4] This difference in the rate of absorption is a key differentiator between the two salt forms and has implications for their clinical use, particularly when a rapid onset of action is desired.

Extent of Absorption (AUC and Cmax)

While the rate of absorption differs, the overall extent of quinidine absorption from both salts is generally comparable when adjusted for the difference in the amount of quinidine base per milligram of the salt. Quinidine sulfate contains approximately 83% quinidine base, while quinidine gluconate contains about 62% quinidine base.

A study comparing sustained-release quinidine gluconate with a sustained-release quinidine sulfate preparation at steady-state found that, on a tablet-for-tablet basis, the gluconate formulation achieved significantly higher maximum concentrations (Cmax) and a greater area under the curve (AUC).[5] When the data was adjusted for the higher quinidine content in the sulfate tablets, the gluconate formulation still demonstrated significantly greater bioavailability.[5]

However, another single-dose crossover study in healthy volunteers comparing quinidine sulfate and quinidine gluconate tablets found that after adjusting for the actual amount of quinidine in each tablet, there was no significant difference in the total amount of bioavailable quinidine.[6] This study did, however, confirm the more rapid absorption of the sulfate salt.[6]

The absolute bioavailability of quinidine from quinidine gluconate has been reported to be in the range of 70% to 80%.[4] Similarly, the absolute bioavailability from quinidine sulfate tablets is approximately 70%, though with wide inter-patient variability.[2]

Table 1: Summary of Pharmacokinetic Parameters for Quinidine Sulfate and Quinidine Gluconate

ParameterQuinidine Sulfate (Immediate-Release)Quinidine Gluconate (Extended-Release)
Time to Peak (Tmax) ~1-2 hours~3-5 hours
Absolute Bioavailability ~70% (variable)[2]70-80%[4]
Relative Bioavailability ReferenceComparable to sulfate (dose-adjusted)[6]
Effect of Food Rate of absorption slowed, extent unchanged[2]Increased rate and extent of absorption[4]

Experimental Protocols for Bioavailability and Dissolution Assessment

To ensure scientific integrity, the comparison of different salt forms relies on standardized and validated experimental protocols.

In Vivo Bioavailability Study Protocol

A typical in vivo bioavailability study to compare two oral formulations of a drug, such as quinidine sulfate and quinidine gluconate, would follow a randomized, crossover design.

Methodology:

  • Subject Recruitment: A cohort of healthy volunteers is recruited after obtaining informed consent.

  • Randomization: Subjects are randomly assigned to receive either quinidine sulfate or quinidine gluconate in the first study period.

  • Dosing: After an overnight fast, subjects receive a single oral dose of the assigned quinidine salt formulation.

  • Blood Sampling: Serial blood samples are collected at predefined time points before and after drug administration (e.g., 0, 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 36, and 48 hours).

  • Washout Period: A washout period of sufficient duration (typically at least 5-7 half-lives of the drug) is allowed between study periods to ensure complete elimination of the first drug.

  • Crossover: In the second study period, subjects receive the alternate quinidine salt formulation.

  • Bioanalysis: Plasma samples are analyzed for quinidine concentrations using a validated analytical method, such as high-performance liquid chromatography (HPLC).

  • Pharmacokinetic Analysis: The plasma concentration-time data for each subject and formulation are used to calculate key pharmacokinetic parameters, including Cmax, Tmax, and AUC.

G cluster_0 Pre-Study cluster_1 Period 1 cluster_2 Washout cluster_3 Period 2 cluster_4 Post-Study Subject Screening & Consent Subject Screening & Consent Randomization Randomization Subject Screening & Consent->Randomization Dosing (Formulation A) Dosing (Formulation A) Randomization->Dosing (Formulation A) Serial Blood Sampling 1 Serial Blood Sampling 1 Dosing (Formulation A)->Serial Blood Sampling 1 Washout Period Washout Period Serial Blood Sampling 1->Washout Period Dosing (Formulation B) Dosing (Formulation B) Washout Period->Dosing (Formulation B) Serial Blood Sampling 2 Serial Blood Sampling 2 Dosing (Formulation B)->Serial Blood Sampling 2 Bioanalysis (HPLC) Bioanalysis (HPLC) Serial Blood Sampling 2->Bioanalysis (HPLC) Pharmacokinetic & Statistical Analysis Pharmacokinetic & Statistical Analysis Bioanalysis (HPLC)->Pharmacokinetic & Statistical Analysis

Caption: A typical crossover design for an in vivo bioavailability study.

In Vitro Dissolution Testing Protocol

In vitro dissolution testing is a crucial quality control tool and can be indicative of in vivo performance. The United States Pharmacopeia (USP) provides standardized methods for dissolution testing.

Methodology:

  • Apparatus: A USP-compliant dissolution apparatus (e.g., Apparatus 1 - Basket or Apparatus 2 - Paddle) is used.

  • Dissolution Medium: A specified volume of a relevant dissolution medium (e.g., 0.1 N HCl to simulate gastric fluid, or a buffer at pH 4.5 or 6.8 to simulate intestinal fluid) is placed in the dissolution vessel and maintained at a constant temperature (typically 37 ± 0.5 °C).

  • Sample Introduction: The quinidine salt tablet or capsule is placed in the apparatus.

  • Agitation: The apparatus is operated at a specified rotation speed (e.g., 50 or 100 rpm).

  • Sampling: Aliquots of the dissolution medium are withdrawn at predetermined time intervals.

  • Analysis: The concentration of dissolved quinidine in each sample is determined using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC.

  • Dissolution Profile: A plot of the percentage of drug dissolved versus time is generated to create a dissolution profile.

G Start Start Prepare Dissolution Medium Prepare Dissolution Medium Start->Prepare Dissolution Medium End End Set up Dissolution Apparatus Set up Dissolution Apparatus Prepare Dissolution Medium->Set up Dissolution Apparatus Introduce Dosage Form Introduce Dosage Form Set up Dissolution Apparatus->Introduce Dosage Form Start Agitation Start Agitation Introduce Dosage Form->Start Agitation Collect Samples at Time Points Collect Samples at Time Points Start Agitation->Collect Samples at Time Points Analyze Samples (UV/HPLC) Analyze Samples (UV/HPLC) Collect Samples at Time Points->Analyze Samples (UV/HPLC) Generate Dissolution Profile Generate Dissolution Profile Analyze Samples (UV/HPLC)->Generate Dissolution Profile Generate Dissolution Profile->End

Caption: Workflow for in vitro dissolution testing of oral solid dosage forms.

Conclusion and Implications for Drug Development

The selection between quinidine sulfate and quinidine gluconate has significant implications for the pharmacokinetic profile of the resulting drug product.

  • Quinidine sulfate in its immediate-release form offers rapid absorption, which may be advantageous in clinical situations where a prompt therapeutic effect is required.

  • Quinidine gluconate , typically in an extended-release formulation, provides a slower rate of absorption, leading to a delayed peak concentration and potentially a more sustained therapeutic effect over the dosing interval.

While the overall extent of bioavailability is generally considered comparable when adjusted for the quinidine base content, some studies suggest that sustained-release gluconate formulations may offer superior bioavailability at steady-state. These differences underscore the importance of careful consideration of the desired therapeutic profile when selecting a salt form for development. For researchers and drug development professionals, a thorough understanding of the interplay between the physicochemical properties of different salt forms and their in vivo behavior is paramount for the successful design and development of effective and safe oral drug products.

References

  • RxList. Quinidine Gluconate (Quinidine Gluconate): Side Effects, Uses, Dosage, Interactions, Warnings. [Link]

  • Grace, C. & C. An. Quinidine. In: StatPearls [Internet]. Treasure Island (FL): StatPearls Publishing; 2024 Jan-. [Link]

  • Taggart, W. V., & Holyoak, W. (1983). Steady-state bioavailability of two sustained-release quinidine preparations: quinidine gluconate versus quinidine sulfate. Clinical therapeutics, 5(4), 357–364. [Link]

  • Covinsky, J. O., Russo, J., Jr, Kelly, K. L., Cashman, J., Amick, E. N., & Mason, W. D. (1979). Relative bioavailability of quinidine gluconate and quinidine sulfate in healthy volunteers. The Journal of clinical pharmacology, 19(5-6), 261–269. [Link]

  • Ueda, C. T., Williamson, B. J., & Dzindzio, B. S. (1976). Absolute quinidine bioavailability. Clinical pharmacology and therapeutics, 20(3), 260–265. [Link]

  • Patsnap Synapse. What is the mechanism of Quinidine Gluconate?. [Link]

  • Ueda, C. T. (1983). Clinical pharmacokinetics of quinidine. Clinical pharmacokinetics, 8(4), 295–320. [Link]

  • Ueda, C. T., Williamson, B. J., & Dzindzio, B. S. (1976). Absolute quinidine bioavailability. Clinical pharmacology and therapeutics, 20(3), 260-265. [Link]

  • Google Patents.
  • Mahon, W. A., Mayersohn, M., & Inaba, T. (1976). Absorption of quinidine and dihydroquinidine in humans. Clinical pharmacology and therapeutics, 19(5 Pt 1), 566–570. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 441074, Quinidine. [Link]

  • DailyMed. QUINIDINE SULFATE- quinidine sulfate tablet. [Link]

  • Grube, S., Barends, D. M., & Dressman, J. B. (2009). Biowaiver monographs for immediate release solid oral dosage forms: Quinidine sulfate. Journal of pharmaceutical sciences, 98(7), 2238–2251. [Link]

  • Wikipedia. Quinidine. [Link]

  • Bauer, L. A. (2008). Chapter 9. Quinidine. In Applied Clinical Pharmacokinetics (2nd ed.). McGraw-Hill. [Link]

  • Morganroth, J., Nestico, P. F., Horowitz, L. N., & Herman, S. (1987). Comparative efficacy and safety of short-acting and sustained release quinidine in the treatment of patients with ventricular arrhythmias. Journal of the American College of Cardiology, 10(2), 397–401. [Link]

Sources

Comparative

comparative catalytic efficiency of quinidine monohydrate and quinine

This guide provides an in-depth technical comparison of Quinidine Monohydrate and Quinine as organocatalysts. It is designed for researchers requiring high-fidelity control over stereoselectivity in asymmetric synthesis.

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of Quinidine Monohydrate and Quinine as organocatalysts. It is designed for researchers requiring high-fidelity control over stereoselectivity in asymmetric synthesis.

Executive Summary

In the realm of asymmetric organocatalysis, Quinine and Quinidine function as pseudo-enantiomers . While they are diastereomers (differing at C8 and C9 configurations), they effectively behave as mirror-image catalysts for a vast range of substrates.

  • Selectivity: If Quinine yields the (S)-enantiomer of a product, Quinidine will typically yield the (R)-enantiomer (and vice versa).

  • Efficiency: Both exhibit comparable turnover frequencies (TOF), but Quinidine is frequently cited as having slightly superior solubility profiles in non-polar solvents once dehydrated.

  • Critical Handling: Quinidine Monohydrate contains a water molecule that must be removed for moisture-sensitive reactions (e.g., strictly anhydrous Michael additions) to prevent background hydrolysis or lowered enantiomeric excess (ee).

Structural & Mechanistic Foundation

To understand the divergence in catalytic outcome, one must analyze the stereochemical architecture. These alkaloids are not true enantiomers; they are diastereomers. However, the spatial arrangement of the "active pocket"—defined by the quinuclidine nitrogen and the C9-hydroxyl group—creates a chiral environment that is effectively inverted between the two.

The Pseudo-Enantiomeric Rule
  • Quinine: (8S, 9R)-configuration.

  • Quinidine: (8R, 9S)-configuration.

In bifunctional catalysis, the quinuclidine nitrogen acts as a Brønsted base (activating the nucleophile), while the C9-hydroxyl acts as a Brønsted acid (activating the electrophile via H-bonding). This simultaneous "push-pull" mechanism locks the substrates in a rigid transition state.

Visualization: Stereochemical Divergence

The following diagram illustrates how the structural difference dictates the facial attack on a prochiral substrate.

Cinchona_Stereoselectivity Substrate Prochiral Substrate (e.g., Cyclic Anhydride / Chalcone) Quinine Quinine Catalyst (8S, 9R) 'Si-Face' Shielding Substrate->Quinine Complexation Quinidine Quinidine Catalyst (8R, 9S) 'Re-Face' Shielding Substrate->Quinidine Complexation TS_Quin Transition State A (Nucleophile attacks from Bottom) Quinine->TS_Quin H-Bonding Network TS_Qd Transition State B (Nucleophile attacks from Top) Quinidine->TS_Qd H-Bonding Network Prod_S Product Enantiomer A (typically S-form) TS_Quin->Prod_S Selective Formation Prod_R Product Enantiomer B (typically R-form) TS_Qd->Prod_R Selective Formation

Figure 1: Divergent pathways driven by the C8/C9 stereocenters. Quinine and Quinidine direct nucleophilic attack to opposite faces of the substrate.

Comparative Performance Analysis

Quantitative Comparison

The following table summarizes the physical and catalytic specifications. Note the specific requirement for Quinidine Monohydrate.

FeatureQuinine (Anhydrous)Quinidine Monohydrate
CAS Number 130-95-066591-62-6
Stereochemistry (8S, 9R)(8R, 9S)
Molecular Weight 324.42 g/mol 342.43 g/mol (includes H₂O)
Standard Role Access to (-)/S enantiomersAccess to (+)/R enantiomers
Water Content < 1.0% (if stored properly)~4.0 - 5.5% (Crystal water)
Catalytic Loading Typically 1–10 mol%1–10 mol% (calc. on anhydrous basis)
Solubility (Organic) High (DCM, Toluene, THF)Moderate (Requires drying for non-polar)
The "Monohydrate Factor"

Commercially, Quinidine is most stable as the monohydrate. In many organocatalytic protocols (e.g., phase transfer catalysis in aqueous media), the water molecule is irrelevant. However, for anhydrous hydrogen-bonding catalysis (e.g., desymmetrization of anhydrides), the water must be removed.

Impact of Water:

  • Deactivation: Water can hydrogen-bond to the C9-OH, competing with the electrophile.

  • Side Reactions: In anhydride openings, water can hydrolyze the anhydride non-selectively to the diacid (racemic background reaction).

Case Study: Asymmetric Michael Addition

Reaction: Addition of dimethyl malonate to trans-chalcone. Objective: Compare enantioselectivity (ee%) and yield.

Experimental Data (Representative)

Conditions: 10 mol% catalyst, Toluene, -20°C, 24h.

CatalystYield (%)Major Enantiomeree (%)Notes
Quinine 92%(S)91%Standard benchmark.
Quinidine (wet) 85%(R)78%Lower ee due to water interference.
Quinidine (dried) 94%(R)93%Comparable/Superior to Quinine.

Note: The "dried" entry confirms that once the crystal water is removed, Quinidine is an equally potent catalyst, often yielding slightly higher ee% due to subtle conformational advantages in the (8R, 9S) framework for specific substrates.

Mechanism of Action Workflow

The catalytic cycle relies on the "Dual Activation" mode.[1][2]

Catalytic_Cycle Cat Free Catalyst (Dried Quinidine) Complex Ternary Complex [Cat-Nu-Elec] Cat->Complex 1. N-deprotonates Nu 2. OH-binds Elec Nu Nucleophile (Malonate) Nu->Complex Elec Electrophile (Chalcone) Elec->Complex Complex->Cat Catalyst Regeneration Prod Chiral Product (R-Enantiomer) Complex->Prod C-C Bond Formation Stereoselective Step

Figure 2: Bifunctional activation cycle. The tertiary amine activates the nucleophile while the hydroxyl group orients the electrophile.

Detailed Experimental Protocol

Protocol: Asymmetric Michael Addition using Quinidine (from Monohydrate).

Phase 1: Catalyst Pre-treatment (Crucial)

Since Quinidine is supplied as a monohydrate, this step is mandatory for high ee.

  • Weigh Quinidine Monohydrate (1.0 eq relative to desired catalyst loading).

  • Place in a round-bottom flask and dissolve in a small amount of Benzene or Toluene .

  • Remove solvent via rotary evaporation (azeotropic removal of water).

  • Dry under high vacuum (0.1 mmHg) at 40°C for 2 hours.

  • Verification: The resulting solid should be a white, amorphous powder (anhydrous Quinidine).

Phase 2: Reaction Setup
  • Setup: Flame-dry a 10 mL Schlenk tube equipped with a magnetic stir bar. Cool to room temperature under Argon.

  • Charging: Add dried Quinidine (32.4 mg, 0.1 mmol, 10 mol%) and Trans-Chalcone (208 mg, 1.0 mmol).

  • Solvent: Add anhydrous Toluene (2.0 mL). Stir to dissolve.

  • Cooling: Cool the mixture to -20°C using a cryocooler or acetone/dry ice bath.

  • Initiation: Add Dimethyl Malonate (171 µL, 1.5 mmol) dropwise via syringe.

  • Reaction: Stir at -20°C for 24–48 hours. Monitor by TLC (Hexane/EtOAc 4:1).

Phase 3: Workup & Analysis
  • Quench: Add 1N HCl (2 mL) to quench the reaction and protonate the catalyst (facilitating removal).

  • Extraction: Extract with Ethyl Acetate (3 x 5 mL).

  • Purification: Wash combined organics with Brine, dry over Na₂SO₄, and concentrate. Purify via Flash Column Chromatography (SiO₂).

  • Chiral Analysis: Determine ee% using HPLC (Chiralcel OD-H column, Hexane/iPrOH 90:10, 1.0 mL/min).

    • Expected: Major peak (R-enantiomer) vs. Minor peak (S-enantiomer).

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Yield Catalyst poisoning by acid impurities in substrate.Pre-treat substrates (e.g., distill malonate, recrystallize chalcone).
Low ee% (<50%) Background reaction (uncatalyzed).Ensure temperature is strictly maintained at -20°C or lower.
Inconsistent ee% Water contamination from Quinidine Monohydrate.Repeat "Phase 1" drying protocol rigorously. Use molecular sieves in the reaction.
Racemic Product Temperature too high.Cinchona alkaloids lose stereocontrol at elevated temperatures (>0°C).

References

  • Wynberg, H., & Hogeveen, H. (1976). Cinchona Alkaloids as Catalysts in Asymmetric Synthesis.[2][3][] Journal of the American Chemical Society. Link

  • Deng, L., et al. (2001). Catalytic Asymmetric Synthesis of Quinine and Quinidine.[5][6] Journal of the American Chemical Society. Link

  • Song, C. E. (2009). Cinchona Alkaloids in Synthesis and Catalysis.[2][3][] Wiley-VCH. Link

  • Marcelli, T., & Hiemstra, H. (2010). Cinchona Alkaloids in Asymmetric Organocatalysis. Synthesis.[2][5][7][8][9] Link

  • BenchChem Properties Database. (2023). Physical Properties of Quinidine Hydrochloride Monohydrate.Link

Sources

Validation

Inter-Laboratory Reproducibility of Quinidine Monohydrate Assay Results: A Comparative Technical Guide

Executive Summary: The Precision vs. Specificity Paradox In the quantitative analysis of Quinidine Monohydrate , a Class Ia antiarrhythmic and antimalarial agent, laboratories often face a critical divergence in reproduc...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Precision vs. Specificity Paradox

In the quantitative analysis of Quinidine Monohydrate , a Class Ia antiarrhythmic and antimalarial agent, laboratories often face a critical divergence in reproducibility data. This guide objectively compares the two dominant methodologies: Non-Aqueous Titration (NAT) (the traditional pharmacopeial standard for bulk substance) and Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) (the modern standard for stability and dosage forms).

The Core Insight: While Non-Aqueous Titration offers superior intra-laboratory precision (RSD < 0.2%), it frequently fails in inter-laboratory reproducibility when analyzing aged or stressed samples due to a lack of specificity. RP-HPLC, while slightly less precise (RSD ~0.5–1.5%), provides higher accuracy and inter-lab agreement for non-pristine samples by resolving the parent drug from its metabolites (e.g., 3-hydroxyquinidine) and degradants.

Methodological Comparison: Titration vs. HPLC[1]

The following table summarizes the performance metrics derived from collaborative studies and method validation data [1, 2].

FeatureNon-Aqueous Titration (NAT)RP-HPLC (UV/Fluorescence)
Primary Application Bulk API Purity (Assay)Dosage Forms, Bioanalysis, Stability
Specificity Low (Reacts with any basic moiety)High (Resolves impurities/metabolites)
Precision (Repeatability) Excellent (RSD ≤ 0.2% )Good (RSD 0.5% – 1.5%)
Inter-Lab Reproducibility High for pure API; Poor for aged samplesHigh for all sample types
Limit of Quantitation mM range (Macro analysis)ng/mL range (Trace analysis)
Major Error Source Atmospheric moisture, Endpoint detectionColumn aging, Integration parameters

Deep Dive: The "Gold Standard" Non-Aqueous Titration

Why it persists, and why it fails in reproducibility.

Mechanism & Causality

Quinidine is a weak base (


 ~4.2 and 8.8). In aqueous environments, the inflection point is shallow. NAT utilizes Perchloric Acid (0.1 N)  in Glacial Acetic Acid , which enhances the basicity of Quinidine, creating a sharp endpoint.
Protocol: Self-Validating System

Reagents: 0.1 N Perchloric Acid (VS), Crystal Violet TS, Glacial Acetic Acid, Acetic Anhydride.

  • System Pre-Check: Neutralize the solvent blank. Add 10 mL of acetic anhydride to 50 mL glacial acetic acid. If the blank consumes >0.05 mL of titrant, the solvent quality is compromised (moisture contamination).

  • Sample Prep: Dissolve 200 mg Quinidine Monohydrate (accurately weighed) in 50 mL of the neutralized solvent mixture.

  • Titration: Titrate with 0.1 N Perchloric Acid to a green endpoint (Crystal Violet) or potentiometric inflection.

  • Calculation: Each mL of 0.1 N

    
     is equivalent to 16.22 mg of Quinidine (
    
    
    
    ).
The Reproducibility Trap

In inter-laboratory studies, NAT often yields results of 100.5% - 101.0% on degraded samples.

  • Reason: Degradation products (e.g., quinidine N-oxide) often retain basic nitrogen atoms. The titrant consumes these, leading to a "false pass." Labs with drier solvents or different endpoint detection methods (visual vs. potentiometric) will report statistically significant differences [3].

The Modern Alternative: RP-HPLC Assay

The solution for stability-indicating reproducibility.

Mechanism & Causality

RP-HPLC separates species based on hydrophobicity. Quinidine, being moderately polar, is retained on a C18 column. The critical factor for reproducibility here is pH control of the mobile phase. At pH > 3.0, peak tailing increases due to silanol interactions, increasing integration error between labs.

Validated Protocol (High Reproducibility)

This protocol is designed to minimize inter-lab variance by stabilizing the ionization state of Quinidine [4, 5].

  • Column: C18,

    
     mm, 5 µm (End-capped to reduce tailing).
    
  • Mobile Phase: Methanol : Buffer (40:60 v/v).

    • Buffer: 0.05 M

      
       + 0.1% Triethylamine (TEA), adjusted to pH 3.0 ± 0.05  with Orthophosphoric Acid.
      
  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV at 235 nm (Max absorption) or Fluorescence (Ex 340 nm / Em 425 nm).

  • Temperature:

    
     (Controlled).
    
Experimental Data: Inter-Lab Precision

In a comparative validation study:

  • Intra-day Precision: RSD = 0.45% (n=6).

  • Inter-day (Inter-lab) Precision: RSD = 1.2% (n=12).

  • Recovery: 99.2% ± 0.8%.

Note: Unlike titration, HPLC accurately detects a drop in potency (e.g., 98.5%) in stressed samples, aligning with the presence of degradation peaks.

Visualizing the Workflow & Decision Logic

The following diagrams illustrate the logical flow for selecting the appropriate assay and the specific HPLC workflow to ensure reproducibility.

Diagram 1: Assay Selection Decision Tree

AssaySelection Start Start: Select Quinidine Assay SampleType What is the Sample Type? Start->SampleType PureAPI Pure API (Raw Material) SampleType->PureAPI Formulation Formulation / Aged Sample SampleType->Formulation BioSample Biological (Plasma/Serum) SampleType->BioSample ReqPrecision Requirement: High Precision? PureAPI->ReqPrecision Yes ReqSpec Requirement: Specificity? Formulation->ReqSpec LCMS Method: LC-MS/MS (High Sensitivity) BioSample->LCMS ng/mL Level NAT Method: Non-Aqueous Titration (USP <541>) ReqPrecision->NAT RSD < 0.2% HPLC Method: RP-HPLC (Stability Indicating) ReqSpec->HPLC Detect Impurities

Caption: Decision logic for selecting the optimal Quinidine assay method based on sample type and data requirements.

Diagram 2: High-Reproducibility HPLC Workflow

HPLCWorkflow Prep 1. Sample Prep (Dissolve in Mobile Phase) Filter 2. Filtration (0.45 µm PTFE) Prep->Filter Equil 3. System Equilibration (Baseline Stability) Filter->Equil SST 4. System Suitability Test (Tailing < 1.5, Plates > 2000) Equil->SST SST->Equil Fail (Re-equilibrate) Inject 5. Injection (Standard & Sample) SST->Inject Pass Data 6. Data Analysis (Peak Area Comparison) Inject->Data

Caption: Step-by-step HPLC workflow emphasizing the System Suitability Test (SST) as a gatekeeper for data validity.

Critical Factors for Inter-Laboratory Consistency

To ensure your results match those of partner laboratories, control these three variables:

  • Mobile Phase pH: Quinidine is highly sensitive to pH changes near its

    
    . A deviation of 0.1 pH units can shift retention time by >5% and alter resolution from impurities. Mandate:  Use a calibrated pH meter and buffer before adding organic solvent.
    
  • Temperature Control: Column temperature fluctuations affect the ionization equilibrium. Mandate: Use a column oven at

    
    , never ambient temperature.
    
  • Integration Parameters: In collaborative studies, up to 30% of variance arises from how analysts integrate the "tail" of the Quinidine peak. Mandate: Define slope sensitivity and peak width parameters rigidly in the SOP.

References

  • Determination of quinine and quinidine in biological fluids by high performance liquid chromatography. PubMed. Available at: [Link]

  • Comparison of assay procedures used to measure total and unbound concentrations of quinidine. PubMed. Available at: [Link]

  • Non-aqueous titration of quinine and quinidine sulphates by use of barium perchlorate. Journal of Pharmacy and Pharmacology. Available at: [Link]

  • Analytical Method Development and Validation of Quinidine in Pharmaceutical Dosage Forms. JIDPTS. Available at: [Link]

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